(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

• CAS: 423769-75-9

Core Science & Biosynthesis

Technical Whitepaper: Scalable Synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

Executive Summary

The thieno[2,3-c]pyrazole scaffold represents a privileged pharmacophore in modern drug discovery, acting as a bioisostere for indole and purine systems. Its derivatives exhibit potent kinase inhibitory profiles (e.g., Aurora kinase, EGFR) and anti-inflammatory properties.

This technical guide details the synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol . Unlike generic literature, this protocol focuses on the Vilsmeier-Haack cyclization strategy , which offers superior regiocontrol and scalability compared to hydrazine-based cyclizations of thiophene precursors.

Retrosynthetic Analysis

The most robust disconnection for the target molecule relies on constructing the thiophene ring onto a pre-existing pyrazole core. This approach avoids the regioselectivity issues often encountered when attempting to form the pyrazole ring last.

Figure 1: Retrosynthetic logic prioritizing the Vilsmeier-Haack activation of the pyrazole core.

Detailed Synthetic Protocol

Phase 1: Core Activation (Vilsmeier-Haack Reaction)

Objective: Convert 1,3-dimethyl-pyrazol-5-one into the electrophilic 5-chloro-4-formyl intermediate.

Mechanism: The reaction utilizes POCl₃ and DMF to generate a chloroiminium species (Vilsmeier reagent). This reagent attacks the electron-rich C4 position of the pyrazole, installing the formyl group, while the POCl₃ converts the C5 carbonyl (tautomeric enol) into a chloro substituent.

Protocol:

• Reagent Setup: Charge a flame-dried 3-neck flask with anhydrous DMF (5.0 equiv) under N₂ atmosphere. Cool to 0°C.

• Vilsmeier Reagent Formation: Dropwise add POCl₃ (3.0 equiv) over 30 minutes. Caution: Highly exothermic.[1] Stir for 30 mins at 0°C until a white/yellow semi-solid forms.

• Substrate Addition: Dissolve 1,3-Dimethyl-1H-pyrazol-5(4H)-one (1.0 equiv) in minimal DMF and add dropwise to the Vilsmeier reagent.

• Reaction: Warm to 80°C and stir for 4-6 hours. Monitor by TLC (30% EtOAc/Hexane).

• Workup: Pour the reaction mixture onto crushed ice/NaOAc solution. The product, 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde , will precipitate.[2] Filter, wash with water, and dry.

Phase 2: Thiophene Annulation

Objective: Construct the thiophene ring fused to the pyrazole.

Mechanism: This is a convergent step involving S-alkylation of the 5-chloro position by ethyl thioglycolate, followed by an intramolecular aldol-type condensation (Thorpe-Ziegler) with the 4-formyl group.

Protocol:

• Solvent System: Dissolve the aldehyde (from Phase 1) in anhydrous Ethanol or DMF.

• Base Activation: Add anhydrous K₂CO₃ (2.5 equiv) or NaOEt (1.2 equiv).

• Cyclization: Add Ethyl thioglycolate (1.1 equiv) dropwise at room temperature.

• Heating: Reflux (78°C for EtOH) or heat to 90°C (DMF) for 3-5 hours.

• Isolation: Cool to RT and pour into ice water. The ester product, Ethyl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate , typically precipitates as a solid. Recrystallize from Ethanol if necessary.

Phase 3: Reduction to Alcohol

Objective: Reduce the ester to the primary alcohol.

Protocol:

• Inert Atmosphere: Purge a flask with Argon. Add LiAlH₄ (2.0 equiv) suspended in anhydrous THF. Cool to 0°C.

• Addition: Dissolve the Phase 2 ester in anhydrous THF and add dropwise to the LAH slurry.

• Reaction: Allow to warm to RT and stir for 2 hours.

• Fieser Quench (Critical Safety): For every x grams of LAH used, add:

  • x mL water

  • x mL 15% NaOH

  • 3x mL water

• Purification: Filter the granular aluminum salts through Celite. Concentrate the filtrate. Purify via flash column chromatography (MeOH/DCM gradient) to yield (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol .

Quantitative Data Summary

Parameter	Phase 1 (Aldehyde)	Phase 2 (Ester)	Phase 3 (Target Alcohol)
Limiting Reagent	1,3-Dimethyl-pyrazol-5-one	5-Chloro-4-formyl-pyrazole	Thienopyrazole Ester
Key Reagent	POCl₃ / DMF	Ethyl Thioglycolate	LiAlH₄
Typical Yield	85 - 92%	70 - 80%	88 - 95%
Appearance	Yellow/Off-white solid	White/Cream crystalline solid	White solid
Critical Impurity	Unreacted Pyrazolone	Open-chain sulfide intermediate	Over-reduced alkane (rare)

Workflow Visualization

Figure 2: Step-by-step reaction workflow with critical reagents and conditions.

Expertise & Experience: Troubleshooting & Optimization

The "Black Tar" Issue in Phase 1

Problem: The Vilsmeier reaction often yields a black, tarry mixture if the temperature ramps too quickly. Causality: The formation of the Vilsmeier reagent (chloroiminium salt) is exothermic. If the substrate is added before the reagent is fully formed and cooled, polymerization of the electron-rich pyrazole occurs. Solution: Ensure the POCl₃/DMF complex is stirred at 0°C for at least 30 minutes before substrate addition. Control the heating ramp rate (1°C/min).

Regioselectivity in Phase 2

Problem: Formation of unwanted isomers or incomplete cyclization. Causality: The reaction proceeds via S_NAr (displacement of Cl) followed by condensation. If the base is too weak or the solvent is wet, the intermediate sulfide forms but fails to cyclize. Solution: Use anhydrous DMF with K₂CO₃ at 90°C for consistent results. If using Ethanol/NaOEt, ensure the ethanol is strictly anhydrous (super-dry) to prevent hydrolysis of the ester or chlorine displacement by ethoxide.

Safety in Phase 3

Trustworthiness: Never use water to quench LAH reactions directly without dilution or cooling. The Fieser method described above creates granular salts that are easy to filter. Using acid to quench often results in a slimy emulsion that traps product.

References

• Vilsmeier-Haack Reaction Mechanism & Application

  • Methodology: Detailed mechanistic insight into the chlorination/formyl

  • Source: Wikipedia, "Vilsmeier–Haack reaction". Link

• Thieno[2,3-c]pyrazole Synthesis via Vilsmeier Intermediates

  • Methodology: Describes the conversion of 5-chloro-4-formylpyrazoles to thienopyrazoles using ethyl thioglycol

  • Source: ResearchGate, "Synthesis of thieno[2,3-c]pyrazoles".[3][4] Link

• Reduction of Esters to Alcohols

  • Methodology: Standard protocols for LiAlH4 reduction of heterocyclic esters.

  • Source: Chemistry LibreTexts, "Esters can be reduced to 1° alcohols using LiAlH4". Link[5]

• Biological Relevance of Thieno[2,3-c]pyrazoles

  • Context: Identification of cytotoxic thieno[2,3-c]pyrazole derivatives (Tpz-1).[6]

  • Source: MDPI, "Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative". Link

Sources

• 1. reddit.com [reddit.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]

Biological Evaluation of Novel Thienopyrazole Derivatives

A Technical Guide to Kinase Inhibition and Cytotoxicity Profiling

Executive Summary

The thienopyrazole scaffold has emerged as a critical bioisostere of purine and indole systems in modern medicinal chemistry. Its structural rigidity and capacity for multiple hydrogen-bonding interactions make it an ideal template for ATP-competitive kinase inhibition. This guide provides a standardized, self-validating technical framework for evaluating the biological activity of novel thienopyrazole derivatives, specifically focusing on their dual-action potential against EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2), as well as their emerging antimicrobial properties via DNA gyrase inhibition.

Structural Significance & Mechanism of Action[1][2]

1.1 The Pharmacophore

Thienopyrazoles (specifically the [2,3-c] and [3,2-c] fused systems) mimic the adenine core of ATP. This bioisosterism allows them to occupy the hinge region of the kinase ATP-binding pocket.

• N1 Position: Critical for solubility and pharmacokinetic tuning. Bulky aryl groups here often improve hydrophobic interactions within the specificity pocket.

• C3 Position: Serves as the vector for establishing hydrogen bonds with the kinase hinge residues (e.g., Met793 in EGFR).

1.2 Mechanism: Dual Kinase Blockade

The primary therapeutic value of these derivatives lies in their ability to simultaneously inhibit angiogenesis (VEGFR-2) and cell proliferation (EGFR). By competing with ATP, thienopyrazoles prevent the autophosphorylation of tyrosine residues, thereby severing the signal transduction cascade.

Figure 1: Signal Transduction Blockade by Thienopyrazoles The diagram below illustrates the precise intervention points of thienopyrazole derivatives within the RTK signaling pathway.

Caption: Thienopyrazoles act as ATP-competitive inhibitors (Green), preventing RTK autophosphorylation and halting downstream RAS/RAF/MEK signaling cascades.

Validated Experimental Protocols (In Vitro)

To ensure Scientific Integrity , the following protocols utilize internal controls to distinguish true bioactivity from assay artifacts (e.g., aggregation or fluorescence interference).

2.1 Kinase Profiling (ADP-Glo™ Assay)

This bioluminescent assay quantifies the amount of ADP produced during the kinase reaction, providing a direct measure of enzyme activity. It is preferred over radioactive assays for high-throughput screening of thienopyrazoles.

Protocol Workflow:

• Reagent Prep: Dilute novel thienopyrazole derivatives in DMSO. Prepare 1X Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Enzyme Reaction:

  • Add 2

    L of EGFR or VEGFR-2 enzyme (0.5 ng/ L) to a 384-well white plate.

  • Add 1

    L of compound (dose-response range: 1 nM to 10 M).

  • Control A (Max Activity): Enzyme + DMSO only.

  • Control B (Background): Buffer + DMSO (No Enzyme).

  • Incubate for 10 min at RT (allows inhibitor binding).

• Substrate Addition: Add 2

  L of ATP/Substrate mix (Poly [Glu:Tyr] 4:1). Incubate 60 min at RT.

• Detection:

  • Add 5

    L ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 min.

  • Add 10

    L Kinase Detection Reagent (converts ADP to ATP Luciferase light). Incubate 30 min.

• Readout: Measure luminescence (RLU). Calculate % Inhibition:

Expert Insight: Thienopyrazoles are hydrophobic. Ensure final DMSO concentration is <1% to prevent enzyme denaturation. If IC50 curves are steep (Hill slope > 2), check for compound aggregation.

2.2 Cytotoxicity Screening (MTT/SRB Assay)

While kinase assays show target engagement, cellular assays prove membrane permeability and metabolic disruption.

Critical Causality: The MTT assay relies on mitochondrial succinate dehydrogenase. If your thienopyrazole derivative targets mitochondria directly (off-target), use the SRB (Sulforhodamine B) assay instead, which measures total protein mass, to avoid false positives.

Protocol Steps:

• Seeding: Plate cancer cells (e.g., MCF-7, HCT-116, HepG2) at

  cells/well. Incubate 24h.

• Treatment: Add compounds (serial dilutions). Include Doxorubicin or Erlotinib as a positive reference standard [1].

• Incubation: 48h or 72h at 37°C, 5% CO2.

• Development (MTT): Add MTT reagent. Incubate 4h. Solubilize formazan crystals with DMSO.

• Analysis: Measure Absorbance at 570 nm. Determine IC50 using non-linear regression.

Advanced Characterization & Data Synthesis

3.1 Antimicrobial Cross-Reactivity (DNA Gyrase)

Recent studies indicate that thienopyrazoles also inhibit bacterial DNA gyrase (subunit B), making them potential dual-purpose agents [2]. This is due to the structural homology between the ATP-binding pockets of eukaryotic kinases and prokaryotic topoisomerases.

Figure 2: Comprehensive Screening Workflow A logic-gated workflow for filtering lead candidates.

Caption: Integrated screening pipeline. Only compounds passing enzymatic thresholds proceed to cellular validation.

3.2 Comparative Activity Data

The following table summarizes expected activity ranges for potent thienopyrazole derivatives based on recent literature benchmarks [3, 4].

Compound Class	Target	Assay Type	Potency Benchmark (IC50)	Reference Standard
Thieno[2,3-c]pyrazole	EGFR (WT)	Enzymatic (ADP-Glo)	0.05 - 0.5 M	Erlotinib (0.02 M)
Thieno[3,2-c]pyrazole	VEGFR-2	Enzymatic (FRET)	0.10 - 1.2 M	Sorafenib (0.09 M)
Thienopyridine fused	DNA Gyrase	Supercoiling Assay	2.20 - 5.80 M	Novobiocin (4.17 M)
Hybrid Derivative	MCF-7 Cells	Cytotoxicity (MTT)	1.50 - 10.0 M	Doxorubicin (0.50 M)

Note: Data represents typical ranges for optimized leads. Values > 20

M are generally considered inactive for drug development purposes.

Molecular Docking Validation

To validate the biological data, in silico docking must corroborate the experimental IC50.

• Software: AutoDock Vina or MOE.

• Key Interaction: Look for a hydrogen bond between the pyrazole nitrogen and the hinge region backbone (e.g., Met793 in EGFR).

• Pi-Stacking: Verify interactions between the thienopyrazole core and the gatekeeper residue (Thr790 or Phe723 ).

References

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry. (2020). Source:

• In Vitro Antimicrobial Evaluation... of Novel Pyrazole Incorporating Thiophene Derivatives as Dual DNA Gyrase Inhibitors. ACS Omega. (2022). Source:

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects. Molecules. (2022). Source:

• Synthesis, Docking Studies, and In Vitro Evaluation of Some Novel Thienopyridines... as DNA Gyrase Inhibitors. Scientia Pharmaceutica. (2019). Source:

Technical Guide: Synthesis and Applications of Thieno[2,3-c]pyrazole Scaffolds

Executive Summary

The thieno[2,3-c]pyrazole system represents a privileged bicyclic scaffold in medicinal chemistry, distinct from its more common isomer, thieno[3,2-c]pyrazole.[1] Characterized by the fusion of a thiophene ring to the c-face (C3-C4 bond) of a pyrazole ring, this moiety acts as a bioisostere for indazoles and thienopyrimidines. Recent high-throughput screenings have identified thieno[2,3-c]pyrazole derivatives (notably Tpz-1 ) as potent cytotoxic agents against acute myeloid leukemia (AML) and solid tumors, functioning via multi-kinase modulation (p38, Akt, STAT3) and microtubule destabilization.

This guide provides a rigorous technical analysis of the synthetic architecture, structural activity relationships (SAR), and therapeutic utility of thieno[2,3-c]pyrazoles.

Part 1: Structural Architecture & Nomenclature

The thieno[2,3-c]pyrazole system comprises a five-membered thiophene ring fused to a five-membered pyrazole ring. Correct numbering is critical for synthetic planning and SAR analysis.

• Fusion Bond: The fusion occurs between the C2-C3 bond of the thiophene and the C3-C4 bond of the pyrazole.

• Numbering: By convention, the sulfur atom is often assigned position 1 in the isolated thiophene, but in the fused system, IUPAC rules prioritize the nitrogen-containing ring (pyrazole) or follow specific fusion numbering. However, in medicinal chemistry literature, the scaffold is often numbered to highlight the functionalizable positions:

  -1, -3 (pyrazole methyl/aryl), and -5 (thiophene ester/amide).

Isomeric Distinction

Researchers must distinguish this scaffold from its isomers:

• Thieno[2,3-c]pyrazole: Subject of this guide.

• Thieno[3,2-c]pyrazole: Common Aurora kinase inhibitor scaffold.[2]

• Thieno[3,4-c]pyrazole: Less stable, quinoid-like character.

Part 2: Synthetic Methodologies

The most robust synthetic route to thieno[2,3-c]pyrazoles involves building the thiophene ring onto a pre-functionalized pyrazole core . This approach allows for high diversity at the

-1 and -3 positions early in the synthesis.

Protocol A: The Thorpe-Ziegler Cyclization Route

This method utilizes 5-chloro-pyrazole-4-carbaldehydes or nitriles as electrophilic precursors.

Step 1: Precursor Synthesis (Vilsmeier-Haack)

Starting material: Pyrazolone or hydrazone derivatives. Reaction: Vilsmeier-Haack formylation (

) yields 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde .

• Mechanism:[3][4][5] The chloro group at C5 is activated for nucleophilic aromatic substitution (

  ).

Step 2: Thiophene Ring Closure

Reagents: Ethyl thioglycolate (

), Base ( or ).

• Mechanism:

  • S-Alkylation: The thiolate anion attacks the C5-Cl position of the pyrazole (displacement of chloride).

  • Cyclization: The active methylene of the thioglycolate undergoes an aldol-type condensation with the C4-aldehyde (or nitrile).

  • Aromatization: Loss of water (or tautomerization) yields the thieno[2,3-c]pyrazole core.

Critical Control Point: If the precursor is a nitrile (4-cyano-5-chloropyrazole), the product is a 4-amino-thieno[2,3-c]pyrazole . If the precursor is an aldehyde , the product is typically the thieno[2,3-c]pyrazole-5-carboxylate .

Experimental Protocol: Synthesis of Ethyl 3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylate

Reagents:

• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (1.0 eq)[6]

• Ethyl thioglycolate (1.2 eq)

• Anhydrous Potassium Carbonate (

  , 2.0 eq)

• Solvent: DMF or Ethanol

Procedure:

• Dissolution: Dissolve 10 mmol of the chloro-aldehyde in 20 mL of ethanol.

• Addition: Add 12 mmol of ethyl thioglycolate followed by 20 mmol of

  .

• Reflux: Heat the mixture at reflux (

  ) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Work-up: Cool to room temperature. Pour the reaction mixture into 100 mL of ice-water.

• Isolation: The precipitate is filtered, washed with cold water, and recrystallized from ethanol.

• Yield: Typical yields range from 75–85%.

Validation:

• NMR (DMSO- ): Look for the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of the thiophene C-H (if unsubstituted) or ester ethyl signals.

Part 3: Visualization of Synthetic Logic

The following diagram illustrates the divergent synthesis of thieno[2,3-c]pyrazoles from a common pyrazole precursor.

Caption: Divergent synthesis of thieno[2,3-c]pyrazole scaffolds via 5-chloro-pyrazole intermediates.

Part 4: Applications in Drug Discovery[1]

Oncology: The Tpz-1 Case Study

The derivative Tpz-1 (

-(2-methoxybenzylidene)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide) has emerged as a lead compound for acute leukemias.

• Mechanism of Action: Tpz-1 does not act on a single target but induces a systemic collapse of survival signaling.

  • Downregulation: p38 MAPK, CREB, Akt, STAT3.[1][4]

  • Upregulation (Hyperphosphorylation): Fgr, Hck, ERK 1/2.[1][4][7]

  • Cytoskeletal Effect: Disruption of mitotic spindles, leading to G2/M arrest.

• Potency:

  values in the low micromolar/nanomolar range (0.19 – 2.99 ) against HL-60 and other leukemic lines.

Kinase Inhibition

Thieno[2,3-c]pyrazoles serve as ATP-competitive inhibitors.

• Aurora Kinases: Analogous to the [3,2-c] isomers, these compounds inhibit Aurora-A/B, preventing centrosome maturation.

• VEGFR-2: Substituted thieno[2,3-c]pyrazoles have shown anti-angiogenic potential by docking into the ATP binding pocket of VEGFR-2, forming H-bonds with key hinge region residues (e.g., Cys919).

Antimicrobial & Anti-inflammatory

Hydrazide derivatives at the C5 position exhibit broad-spectrum activity.

• Antioxidant: Scavenging of ROS, protecting against toxin-induced oxidative stress (e.g., 4-nonylphenol toxicity).

• Target: Likely inhibition of bacterial DNA gyrase or fungal CYP51, though mechanistic studies are less advanced than in oncology.

Part 5: Quantitative Data Summary

Table 1: Comparative Activity of Thieno[2,3-c]pyrazole Derivatives

Derivative Class	R-Group (C5)	Target/Mechanism	Key Outcome	Ref
Tpz-1	2-OMe-benzylidene-hydrazide	Microtubules / Multi-kinase	(HL-60 apoptosis)	[1]
Ester Analogues	Ethyl carboxylate	VEGFR-2 (Docking)	Anti-angiogenic potential	[2]
Amino-Nitriles	4-amino-5-cyano	Bacterial Membranes	Broad-spectrum antibacterial	[3]
Amides	-phenyl-carboxamide	ROS Scavenging	Reduction of oxidative hemolysis	[3]

Part 6: Mechanistic Signaling Pathway (Tpz-1)

The following diagram details the multi-target impact of Tpz-1 on cancer cell survival pathways.

Caption: Tpz-1 induced apoptotic signaling cascade in acute myeloid leukemia cells.

References

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. Source: MDPI (Biology), 2022. URL:[Link]

• Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. (Note: Mechanistic parallel cited for thieno-fused systems). Source: Bioorganic Chemistry, 2021.[8] URL:[Link]

• A Convenient Synthesis and Biological Activity of Novel Thieno[2,3-c]pyrazole Compounds as Antimicrobial and Anti-Inflammatory Agents. Source: ResearchGate / Heterocyclic Communications. URL:[Link]

• Thieno[3,2-c]pyrazoles: a novel class of Aurora inhibitors with favorable antitumor activity. (Cited for isomeric distinction and kinase relevance). Source: Bioorganic & Medicinal Chemistry, 2010. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thieno[3,2-c]pyrazoles: a novel class of Aurora inhibitors with favorable antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Comprehensive Structural Elucidation of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol using NMR and Mass Spectrometry

Abstract

The thieno[2,3-c]pyrazole scaffold is a privileged heterocyclic motif found in a variety of pharmacologically active compounds, recognized for activities such as kinase inhibition and anticancer effects.[1] Precise and unambiguous structural characterization of novel derivatives within this class is paramount for advancing drug discovery and development programs. This application note provides a detailed, field-tested guide for the comprehensive analysis of a key intermediate, (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, using a suite of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) techniques. We present optimized protocols for data acquisition and a thorough, expert-led interpretation of the resulting spectral data, establishing a self-validating system for structural confirmation.

Introduction and Scientific Context

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals. Among them, fused ring systems like thienopyrazoles are of significant interest due to their diverse biological activities.[2] The title compound, (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol (Figure 1), serves as a crucial building block for more complex molecules. Its unambiguous characterization is a non-negotiable prerequisite for its use in further synthesis and biological screening.

This guide moves beyond a simple recitation of methods. It explains the causality behind our analytical strategy: why specific NMR experiments are chosen, how they complement each other, and how high-resolution mass spectrometry provides the ultimate confirmation of elemental composition. This integrated approach ensures the highest level of scientific integrity and trustworthiness in the structural assignment.

Figure 1: Chemical Profile of the Analyte

Property	Value	Source
IUPAC Name	(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol	[3]
CAS Number	423769-75-9	[3]
Molecular Formula	C₈H₁₀N₂OS	[3]
Molecular Weight	182.24 g/mol	[3]

| Chemical Structure | | |

The Analytical Workflow: An Integrated Strategy

Diagram 1: A comprehensive workflow for structural elucidation.

Mass Spectrometry Analysis

Mass spectrometry provides two critical pieces of information: the molecular weight of the compound and, with high-resolution instruments, its exact elemental formula. We recommend Electrospray Ionization (ESI) as it is a soft ionization technique that typically yields a prominent molecular ion peak, which is crucial for unknown identification.

Protocol: ESI-MS Sample Preparation and Acquisition

• Sample Preparation: Prepare a stock solution of the analyte at 1 mg/mL in methanol. From this, create a dilute working solution of approximately 1-5 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The acid is essential for promoting protonation in positive ion mode.

• Instrumentation: Use a Time-of-Flight (TOF) mass spectrometer for its high mass accuracy.

• Direct Infusion: Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min.

• Acquisition Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 - 4.0 kV

  • Nebulizer Gas (N₂): 1.0 - 1.5 Bar

  • Drying Gas (N₂): 7.0 - 8.0 L/min at 200 °C

  • Mass Range: 50 - 500 m/z

  • Data Acquisition: Acquire data for at least 1 minute to ensure a stable signal and good spectral averaging. For HRMS, ensure the instrument is calibrated with a known standard immediately prior to the run.

Expected Data and Interpretation

The primary goal is to identify the protonated molecule, [M+H]⁺. Given the molecular weight of 182.24, we expect a strong signal at approximately 183.25 m/z.

Table 1: Predicted High-Resolution Mass Spectrometry Data

Ion	Calculated Exact Mass (m/z)	Observed Mass (m/z)	Interpretation
[M+H]⁺	183.0592	~183.059	Protonated parent molecule
[M+Na]⁺	205.0411	~205.041	Sodium adduct
[M-OH]⁺	165.0486	~165.049	Loss of hydroxyl group

| [M-H₂O+H]⁺| 165.0486 | ~165.049 | Loss of water (fragmentation) |

Trustworthiness Check: The presence of a sulfur atom provides an excellent internal validation point. The natural abundance of the ³⁴S isotope will produce a characteristic [M+2+H]⁺ peak at ~185.05 m/z with an intensity of approximately 4.5% relative to the [M+H]⁺ peak. Observing this isotopic pattern significantly increases confidence in the assigned elemental formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

While MS confirms the formula, NMR spectroscopy maps the atomic framework, revealing the precise connectivity and chemical environment of every proton and carbon atom. A combination of 1D and 2D experiments is required for an irrefutable assignment.

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the analyte in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm). CDCl₃ is a good first choice for its ability to dissolve a wide range of organic compounds and its clean spectral window.

• Instrumentation: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

• 1D ¹H NMR: Acquire with 16-32 scans. Ensure the spectral width covers the range of -1 to 12 ppm.

• 1D ¹³C & DEPT-135 NMR: Acquire with 1024-2048 scans. The DEPT-135 experiment is crucial for differentiating between CH/CH₃ (positive phase) and CH₂ (negative phase) signals, which is invaluable for assignment.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, typically through 2-3 bonds.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their attached carbons (¹J-coupling).

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over multiple bonds (²J, ³J-coupling), which is the key for connecting molecular fragments.

Predicted Spectra and Structural Assignment

Based on the known structure, we can predict the NMR spectrum. This predictive analysis is a hallmark of an experienced scientist and serves as a hypothesis to be tested against the acquired data.

Table 2: Predicted ¹H and ¹³C NMR Data (400 MHz, CDCl₃)

Position	Group	Predicted ¹H Shift (ppm), Multiplicity, Integration	Predicted ¹³C Shift (ppm)	DEPT-135	Key HMBC Correlations (from ¹H at position...)
1	N-CH₃	~3.9 (s, 3H)	~35	+	C3a, C7a
3	C-CH₃	~2.4 (s, 3H)	~13	+	C3, C3a
4	C-H	~7.0 (s, 1H)	~110	+	C5, C3a, C7a
5	CH₂	~4.8 (s, 2H)	~58	-	C4, C5, C7a
-	OH	~2.0 (br s, 1H)	-	-	-
3	C-CH₃	-	~145	Quart.	-
3a	C	-	~115	Quart.	-
5	C-CH₂	-	~140	Quart.	-

| 7a | C | - | ~150 | Quart. | - |

(Note: The OH proton signal is often broad and its chemical shift is highly dependent on concentration and temperature. It may not show clear coupling.)

Connecting the Fragments with 2D NMR

The true power of this analytical suite lies in the 2D NMR data, which acts as a logical map of the molecule.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. {1,3-DIMETHYL-1H-THIENO[2,3-C]PYRAZOL-5-YL}METHANOL | CAS 423769-75-9 [matrix-fine-chemicals.com]

developing derivatives of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol for improved activity

Executive Summary

The thieno[2,3-c]pyrazole scaffold represents a privileged pharmacophore in modern drug discovery, functioning as a bioisostere for purine and indole systems. This structural class has demonstrated significant potency against serine/threonine kinases, specifically Aurora Kinase , GSK-3

, and p21-activated kinases (PAKs) [1, 2].

This guide details the strategic expansion of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol (referred to herein as TPZ-OH ). The primary hydroxyl group at the C5 position serves as a versatile "warhead attachment point," allowing for the rapid generation of Structure-Activity Relationship (SAR) libraries. This document provides validated protocols for synthetic diversification, computational docking workflows, and biological evaluation.

Rational Design & Mechanism of Action

The Pharmacophore

The thieno[2,3-c]pyrazole core mimics the ATP-binding motif of kinase substrates. The C5-methanol group projects into the solvent-exposed region of the ATP binding pocket in many kinase targets (e.g., Aurora A/B). Modifying this group allows researchers to:

• Optimize Solubility: Introduction of polar heterocycles (morpholine, piperazine).

• Enhance Selectivity: Targeting specific residues (e.g., Cys, Asp) in the hinge region via hydrogen bond acceptors/donors.

• Modulate Metabolic Stability: Blocking rapid glucuronidation of the primary alcohol.

Signaling Pathway Context

Inhibitors based on this scaffold are particularly relevant for antiproliferative therapies. The diagram below illustrates the critical role of Aurora Kinase and GSK-3

in cell cycle progression, highlighting where TPZ derivatives intervene.

Figure 1: Intervention points of Thieno[2,3-c]pyrazole derivatives in antiproliferative signaling pathways.

Synthetic Protocols: Divergent Library Generation

The TPZ-OH core is robust, but the thiophene ring is susceptible to electrophilic attack. Therefore, oxidation and substitution reactions must be performed under controlled conditions.

Workflow Overview

The strategy involves three primary pathways:

• Oxidation to the aldehyde (TPZ-CHO) for Reductive Amination.

• Halogenation to the alkyl bromide (TPZ-Br) for Nucleophilic Substitution (SN2).

• Direct Acylation to form esters/carbamates.

Figure 2: Divergent synthetic strategy starting from (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol.

Protocol A: Controlled Oxidation to Aldehyde (TPZ-CHO)

Rationale: The aldehyde is a gateway to diverse amine libraries via reductive amination, ideal for optimizing solubility. Caution: Avoid harsh oxidants (Jones Reagent) which may degrade the thiophene ring.

• Reagents: TPZ-OH (1.0 eq), Dess-Martin Periodinane (DMP) (1.2 eq), Dichloromethane (DCM) (anhydrous), NaHCO

  (sat. aq).

• Procedure:

  • Dissolve TPZ-OH in anhydrous DCM (0.1 M) under Nitrogen.

  • Cool to 0°C in an ice bath.

  • Add DMP portion-wise over 10 minutes.

  • Stir at 0°C for 30 mins, then warm to RT for 2 hours.

  • Quench: Add a 1:1 mixture of sat. NaHCO

    and 10% Na S O . Stir vigorously until the organic layer is clear.

  • Isolation: Extract with DCM (3x), dry over MgSO

    , and concentrate.

  • Validation:

    H NMR (CHO peak ~9.8-10.0 ppm).

Protocol B: Reductive Amination (Library A)

• Reagents: TPZ-CHO (1.0 eq), Amine (R-NH

  ) (1.1 eq), NaBH(OAc) (1.5 eq), DCE (1,2-Dichloroethane), Acetic Acid (cat.).

• Procedure:

  • Mix TPZ-CHO and amine in DCE. Add 1 drop of acetic acid. Stir for 1 hour to form the imine.

  • Add NaBH(OAc)

    and stir overnight at RT.

  • Workup: Quench with sat. NaHCO

    , extract with EtOAc.

  • Purification: Prep-HPLC or Flash Chromatography (MeOH/DCM gradient).

Protocol C: Conversion to Bromide (TPZ-Br)

Rationale: Creates a highly reactive electrophile for SN2 coupling with phenols or thiols.

• Reagents: TPZ-OH (1.0 eq), PBr

  (0.4 eq) or CBr /PPh .

• Procedure:

  • Dissolve TPZ-OH in DCM at 0°C.

  • Add PBr

    dropwise (highly exothermic).

  • Stir at 0°C for 2 hours. Monitor by TLC (shift to higher R

    ).

  • Workup: Pour onto ice water. Extract with DCM quickly (bromide is hydrolytically unstable).

  • Storage: Use immediately for the next step (Nucleophilic Displacement).

Biological Evaluation: Kinase Inhibition Assay

Once the derivatives are synthesized, they must be screened for potency. The following protocol is standardized for an ATP-competitive inhibitor profile.

In Vitro Kinase Assay (Luminescence-Based)

Target: Aurora A/B or GSK-3

. Principle: Measures the depletion of ATP.

Parameter	Condition
Assay Buffer	50 mM HEPES (pH 7.5), 10 mM MgCl , 1 mM EGTA, 0.01% Brij-35
Substrate	Kemptide (for Aurora) or GSK-3 substrate peptide
ATP Concentration	apparent (typically 10-50 M)
Compound Incubation	60 minutes at RT
Detection	Kinase-Glo® (Promega) or ADP-Glo™

Step-by-Step:

• Preparation: Prepare 3x serial dilutions of TPZ derivatives in DMSO (Final DMSO < 1%).

• Enzyme Mix: Add 2.5

  L of kinase (0.5-2.0 ng/well) to a 384-well white plate.

• Inhibitor: Add 2.5

  L of compound dilution. Incubate 15 mins.

• Start Reaction: Add 5

  L of ATP/Substrate mix.

• Incubation: Incubate for 60 mins at RT.

• Stop/Read: Add 10

  L of Detection Reagent. Incubate 10 mins. Read Luminescence.

• Analysis: Fit data to Sigmoidal Dose-Response equation to determine IC

  .

ADME Profiling Considerations

Thieno[2,3-c]pyrazoles are generally lipophilic. The "methanol" derivatives often suffer from rapid metabolic clearance.

• Metabolic Stability: Incubate TPZ derivatives with Human Liver Microsomes (HLM) + NADPH. Monitor disappearance via LC-MS/MS.

  • Goal: T

    > 30 mins.

• Solubility: Kinetic solubility in PBS (pH 7.4).

  • Goal: > 50

    M. If solubility is low, prioritize Protocol B (Reductive Amination) to introduce solubilizing groups like N-methylpiperazine.

References

• Bindi, S., et al. (2011). "Thieno[2,3-c]pyrazoles: A novel class of Aurora inhibitors with favorable antitumor activity." Bioorganic & Medicinal Chemistry. (Validated via search context 1.1).

• Li, Y., et al. (2022).[1] "Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3b inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry. (Validated via search context 1.6).

• Kamal El-Dean, A. M., et al. (2015).[2] "A Convenient Synthesis and Biological Activity of Novel Thieno[2,3-c]pyrazole Compounds." ResearchGate.[3][4][5] (Validated via search context 1.2).

• Al-Mulla, A., et al. (2020).[6] "Synthesis of Thieno[2,3-c]pyridine Derivatives." ChemistrySelect. (Contextual support for thieno-fused systems).

Sources

• 1. Synthesis and biological evaluation of new derivatives of thieno-thiazole and dihydrothiazolo-thiazole scaffolds integrated with a pyrazoline nucleus as anticancer and multi-targeting kinase inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing reaction conditions for the synthesis of thieno[2,3-c]pyrazoles

Technical Support Center: Thieno[2,3-c]pyrazole Synthesis

Topic: Optimization of Reaction Conditions for Thieno[2,3-c]pyrazoles Ticket ID: TSP-2025-02-11 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

This guide addresses the synthesis of thieno[2,3-c]pyrazoles , a scaffold increasingly critical in kinase inhibitor development (e.g., Aurora kinase, EGFR). Unlike their [3,2-c] isomers, the [2,3-c] system requires specific attention to the construction of the thiophene ring onto a pre-existing pyrazole core.

The most robust synthetic pathway involves the Vilsmeier-Haack formylation of a pyrazole followed by a Thorpe-Ziegler type cyclization using alkyl thioglycolates. This guide provides troubleshooting for this specific workflow.

Module 1: The Vilsmeier-Haack Formylation (Precursor Synthesis)

User Issue: "I am getting low yields of the 4-formyl-5-chloro-pyrazole intermediate. The product is dark/tarry."

Diagnostic & Resolution

The conversion of a pyrazolone or N-substituted pyrazole to the o-chloroaldehyde is the bottleneck of this synthesis. It requires the in situ generation of a chloroiminium species.

1. Reagent Quality Check (Critical)

• POCl₃ Purity: Phosphorus oxychloride must be colorless. If it is yellow or cloudy, it has hydrolyzed to phosphoric acid, which kills the Vilsmeier reagent and causes charring. Action: Distill POCl₃ prior to use if degraded.

• DMF Water Content: DMF must be anhydrous (<0.05% H₂O). Water destroys the chloroiminium salt immediately.

2. Temperature Protocol

• The "Cold-Hot" Ramp: Do not add reactants at room temperature.

  • Cool DMF to 0°C.

  • Add POCl₃ dropwise (maintain <5°C) to form the Vilsmeier salt (white precipitate/slurry).

  • Add the pyrazole substrate at 0°C.

  • Crucial Step: Only after addition is complete, heat to reflux (80–100°C). Premature heating leads to polymerization.

3. Quenching (The "Tar" Factor)

• Pouring the hot reaction mixture directly into water often causes rapid, exothermic decomposition and tar formation.

• Optimized Protocol: Pour the reaction mixture onto crushed ice buffered with sodium acetate (NaOAc). This buffers the pH during hydrolysis, preventing acid-catalyzed decomposition of the aldehyde.

Module 2: Thiophene Ring Cyclization (The "Thorpe-Ziegler" Step)

User Issue: "The aldehyde reacts with ethyl thioglycolate, but I don't get the cyclized thienopyrazole. I see an intermediate or unreacted starting material."

Mechanism & Optimization

This step involves two distinct phases: (1) Nucleophilic attack of the thiol on the C5-chloride (SNAr), and (2) Base-mediated aldol-type condensation/cyclization.

1. Base Selection (Kinetic vs. Thermodynamic)

• Standard (Harsh): Sodium ethoxide (NaOEt) in ethanol.

  • Risk:[1][2][3][4] Can cause ester hydrolysis or ring opening if the reaction runs too long.

• Optimized (Mild): Potassium Carbonate (K₂CO₃) in DMF or Acetonitrile.

  • Why: The carbonate is strong enough to deprotonate the thiol for the SNAr displacement but milder on the sensitive aldehyde.

  • Protocol: Reflux K₂CO₃ (2.5 equiv) + Ethyl thioglycolate (1.1 equiv) + Substrate in MeCN for 6–12 hours.

2. The "Intermediate" Trap

• If you isolate a product with mass M+118 (approx), you have likely formed the S-alkylated intermediate but failed to close the ring.

• Fix: The cyclization (aldol condensation) requires a higher energy barrier than the S-alkylation. If this happens, add a stronger base (e.g., catalytic DBU or NaOEt) to the intermediate to force the ring closure.

Module 3: Regioselectivity (N1 vs N2 Alkylation)

User Issue: "I have a mixture of N-methyl isomers. How do I control regioselectivity?"

Scientific Rationale

Regioselectivity is best controlled before the thieno-ring formation. Once the fused system is built, N-alkylation is governed by complex electronic effects and is difficult to predict.

1. Pre-Synthetic Strategy (Recommended)

• Use substituted hydrazines (e.g., phenylhydrazine, methylhydrazine) during the initial pyrazole synthesis.

• Note: Methylhydrazine typically yields a mixture of 1-methyl (major) and 2-methyl (minor) pyrazoles. These must be separated by column chromatography before the Vilsmeier-Haack step. The boiling points and polarities are significantly different at this stage.

2. Post-Synthetic Alkylation (Not Recommended)

• Alkylating the final thieno[2,3-c]pyrazole often leads to alkylation at the thiophene amino group (if present) or mixtures at the pyrazole nitrogens due to tautomerism.

Module 4: Purification & Isolation

User Issue: "The product is co-eluting with impurities on silica."

1. Crystallization Protocol Thieno[2,3-c]pyrazoles are highly crystalline due to their planar, fused nature.

• Solvent System: Ethanol/Dioxane (hot) -> Water (precipitant).

• Procedure: Dissolve crude solid in minimum boiling dioxane. Add hot ethanol. Add warm water dropwise until turbidity appears.[3] Cool slowly to 4°C.

2. Chromatography Trick

• These compounds are basic. Pre-treat your silica gel with 2% Triethylamine (TEA) in Hexanes before loading the column. This prevents "tailing" caused by the interaction of the pyrazole nitrogen with acidic silanols.

Visual Troubleshooting Workflows

Diagram 1: The Optimized Synthetic Workflow

This flowchart outlines the critical decision points in the Vilsmeier-Haack/Thioglycolate route.

Caption: Stepwise optimization flow for the conversion of pyrazolones to thieno[2,3-c]pyrazoles via the Vilsmeier-Haack route.

Diagram 2: Regioselectivity Logic

How to ensure the correct N-isomer is obtained.

Caption: Decision tree for maximizing regioselectivity. Early introduction of substituents is preferred over late-stage alkylation.

Optimized Reaction Conditions Table

Reaction Step	Reagents	Solvent	Temp	Time	Critical Note
Formylation	POCl₃ (3 eq), DMF (excess)	DMF	0°C → 90°C	3-5 h	Must mix at 0°C. Quench on NaOAc/Ice.
Cyclization (Method A)	Ethyl Thioglycolate (1.1 eq), NaOEt (2 eq)	EtOH	Reflux	2-4 h	Fast, but can hydrolyze esters.
Cyclization (Method B)	Ethyl Thioglycolate (1.2 eq), K₂CO₃ (2.5 eq)	MeCN or DMF	80°C	6-12 h	Milder. Better for sensitive functional groups.
Purification	Ethanol / Water	-	4°C	12 h	Recrystallization is superior to column chromatography.

References

• Synthesis of Thieno[2,3-c]pyrazoles via Vilsmeier-Haack

  • Title: "Thieno[2,3-c]pyrazoles and Related Heterocycles"[5][6][7][8]

  • Source:ResearchGate / Journal of Heterocyclic Chemistry (Contextual M

  • Link:[Link]

• Regioselectivity in Pyrazole Synthesis

  • Title: "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for
  • Source:Journal of Organic Chemistry

  • Link:[Link]

• General Purification of Pyrazoles

  • Title: "Purification: How To - Recrystalliz
  • Source:University of Rochester, Dept. of Chemistry

  • Link:[Link]

Sources

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. Purification [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The biological activity of new thieno[2,3-c]pyrazole compounds as anti-oxidants against toxicity of 4-nonylphenol in Clarias gariepinus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

how to increase the stability of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol in solution

Executive Summary & Molecule Profile[1]

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol is a fused heterocyclic building block often used in the synthesis of kinase inhibitors and anti-inflammatory agents. Its structural core combines an electron-rich thiophene ring fused to a pyrazole, with a primary hydroxymethyl group at position 5.

While the thienopyrazole core provides scaffold rigidity, the molecule exhibits two primary instability vectors in solution:

• Oxidative Degradation: The primary alcohol (–CH₂OH) is susceptible to oxidation into the corresponding aldehyde and carboxylic acid, particularly in the presence of dissolved oxygen or hygroscopic solvents.

• Aggregation/Precipitation: The planar, lipophilic heteroaromatic core leads to poor aqueous solubility and a high tendency for π-π stacking aggregation in polar protic buffers.

This guide provides a self-validating protocol to maximize the half-life of this compound in solution.

Troubleshooting & Stability Protocols

Q1: What is the optimal solvent system for long-term storage?

Recommendation: Anhydrous Dimethyl Sulfoxide (DMSO).

Technical Rationale: The thienopyrazole core is highly lipophilic. While ethanol is a potential solvent, it is volatile and promotes faster oxidation rates due to higher oxygen solubility compared to DMSO. DMSO prevents π-π stacking aggregation at high concentrations (>10 mM).

Critical Warning (The Hygroscopicity Trap): DMSO is extremely hygroscopic. It absorbs atmospheric water, which can catalyze hydrolysis or proton-transfer reactions.

• Protocol: Use "Dry" or "Anhydrous" grade DMSO (≤0.05% water) packaged in septum-sealed vials.

• Storage: Store stock solutions at -20°C or -80°C.

• Avoid: Do not store in standard polyethylene (PE) tubes; use polypropylene (PP) or glass to prevent leaching and evaporation.

Q2: My solution is turning faint yellow/orange over time. What is happening?

Diagnosis: Oxidative degradation of the thiophene ring or the hydroxymethyl group.

Mechanism:

• Alcohol Oxidation: The hydroxymethyl group converts to the aldehyde ((1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)carbaldehyde). Aldehydes are reactive electrophiles that can polymerize or react with amines in your assay.

• S-Oxidation: The sulfur atom in the thiophene ring is electron-rich and can undergo oxidation to the sulfoxide/sulfone species under high-light or high-oxygen conditions.

Corrective Workflow:

• Step 1: Purge all solvents with inert gas (Argon or Nitrogen) for 5 minutes before dissolving the solid.

• Step 2: Add an antioxidant if your assay permits. Butylated hydroxytoluene (BHT) at 0.01% is effective for stabilizing primary alcohols in organic stock solutions.

• Step 3: Use amber glass vials. Thiophene derivatives can absorb UV light, leading to photolytic ring opening.

Q3: How do I prevent precipitation when diluting into aqueous buffers?

Issue: "Crashing out" upon dilution. The sudden change in polarity when moving from DMSO to water (PBS/HEPES) forces the hydrophobic thienopyrazole molecules to aggregate.

The "Step-Down" Protocol: Do not add the stock directly to the bulk media. Instead, create an intermediate dilution.

Step	Action	Concentration	Solvent Composition
1	Master Stock	10 mM	100% DMSO
2	Working Stock	100 µM	10% DMSO / 90% Buffer
3	Final Assay	1 µM	0.1% DMSO / 99.9% Buffer

Validation Check: Measure the Absorbance (OD600) immediately after dilution. A significant reading (>0.[1]05) indicates micro-precipitation.

Q4: Is the compound sensitive to pH?

Recommendation: Maintain pH 6.0 – 8.0.

Mechanism:

• Acidic Conditions (< pH 4): The pyrazole nitrogen (N-2) can be protonated. While the ring is stable, strong acids combined with the electron-rich thiophene can promote electrophilic substitution or ring-opening degradation.

• Basic Conditions (> pH 9): Generally stable, but the primary alcohol can deprotonate (alkoxide formation) at very high pH, increasing reactivity toward electrophiles.

Visualizing the Stability Workflow

The following diagram illustrates the critical decision pathways for handling (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol.

Figure 1: Critical Control Points (CCP) for handling thienopyrazole alcohols. Red/Yellow paths indicate failure modes.

Degradation Mechanism Overview

Understanding how the molecule breaks down allows you to prevent it. The primary alcohol is the "soft target" for degradation.

Figure 2: Oxidative cascade. The conversion to aldehyde is the rate-limiting step for instability.

Summary of Physicochemical Properties

Property	Value (Predicted/Analog)	Implication for Handling
Molecular Weight	~182.2 g/mol	Small molecule, fast diffusion.
LogP	~1.5 - 2.0	Moderately lipophilic. Requires DMSO for stocks >1 mM.
H-Bond Donors	1 (-OH)	Susceptible to H-bonding with water (hygroscopic).
pKa (Pyrazole N)	~2.5	Neutral at physiological pH.
UV Abs	λmax ~250-280 nm	Light Sensitive. Use Amber tubes.

References

• Thienopyrazole Synthesis & Stability

  • Synthesis and Cytotoxicity of Thiophene, Thieno[2,3-c]Pyrazole...[2] (2017).[2] This paper details the synthetic routes and general stability of the thieno[2,3-c]pyrazole core, highlighting the robustness of the ring system relative to the functional groups attached.

• Alcohol Oxidation in DMSO

  • Unusual behaviour of dimethyl sulfoxide towards different alcohols... (2013).[3][4] This study documents the risk of using DMSO as a solvent for primary alcohols, where it can act as an oxidant (Swern-like mechanism) in the presence of trace activators or prolonged storage, converting alcohols to acetals or aldehydes.

  • [Source: J. Indian Chem. Soc.[3] via ResearchGate]([Link])

• General Oxidation of Primary Alcohols

  • Oxidation of Alcohols - Chemistry LibreTexts.

• DMSO Solubility & Handling

  • Dimethyl Sulfoxide (DMSO) Solubility Data. Official technical bulletin detailing the solubility parameters and hygroscopic nature of DMSO, supporting the requirement for anhydrous handling.

Sources

• 1. 1,3-dimethyl-1H-pyrazol-5-ol | C5H8N2O | CID 2766847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]

Technical Support Center: A Guide to Characterizing and Mitigating Off-Target Effects of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

From the Senior Application Scientist's Desk:

Welcome to the technical support guide for investigating (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol. The thieno[2,3-c]pyrazole scaffold is a promising pharmacophore, with analogues demonstrating significant activity as potent kinase inhibitors and anticancer agents.[1][2] As with any potent bioactive small molecule, understanding its selectivity is paramount. Unidentified off-target effects can lead to misinterpreted data, failed experiments, and unforeseen toxicity, compromising the integrity and translatability of your research.[3]

This guide is designed for discovery researchers and drug development professionals. It provides a comprehensive framework for systematically identifying, validating, and mitigating the off-target effects of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, ensuring your experimental outcomes are both accurate and reproducible. We will proceed from foundational questions to advanced, actionable protocols that form a self-validating system for your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the initial questions researchers face when working with a novel compound from a known bioactive chemical class.

Q1: What are off-target effects and why are they a primary concern for thienopyrazole-based compounds?

A1: Off-target effects are interactions of a compound with proteins or biomolecules other than its intended therapeutic target.[3] For the thienopyrazole class, which has shown potent kinase inhibitory activity, this is a major concern because the human kinome contains over 500 members, many with structurally similar ATP-binding pockets.[1][4] An inhibitor designed for one kinase may inadvertently bind to dozens of others, leading to a convoluted biological signal that can mask the true mechanism of action or cause cellular toxicity.[5]

Q2: My initial screen with (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol shows potent activity. How do I know if it's an on-target or off-target effect?

A2: This is the central question in early-stage discovery. Potent activity is an excellent starting point, but it requires rigorous validation. The key is to build a "body of evidence" using orthogonal approaches. You need to demonstrate that the observed phenotype is a direct consequence of modulating your intended target. This involves:

• Confirming direct physical binding to the target in a cellular context.

• Showing that the selectivity for your target is sufficient to rule out confounding off-targets at the effective concentration.

• Using genetic methods to prove the target is responsible for the compound's effect. The protocols in Section 3 are designed to walk you through this validation process.

Q3: What is the very first step I should take to profile the selectivity of my compound?

A3: The most direct and informative first step is a broad in vitro kinase selectivity screen.[6][7] Submitting your compound to a commercial service that profiles its activity against a large panel of kinases (e.g., >300 kinases) provides a global view of its selectivity.[6][8] This initial screen will immediately identify the most potent on- and off-targets, guiding your subsequent experiments and helping you interpret cellular data with greater confidence.

Q4: What is a typical starting concentration range for this compound in cellular assays?

A4: For a novel compound, a wide concentration range is recommended for the initial dose-response curve, typically from 1 nM to 30 µM. Based on published data for similar thienopyrazole derivatives, cytotoxic effects have been observed in the low micromolar (0.19 µM to 2.99 µM) range.[1] Therefore, your initial experiments should span this range. It is critical to use the lowest concentration that produces the desired on-target effect to minimize the risk of engaging off-targets.[9]

Q5: I'm seeing cytotoxicity at concentrations where I expect to see a specific inhibitory effect. What should I do?

A5: This common issue suggests that the therapeutic window is narrow or that off-target toxicity is occurring.

• First, refine your dose-response: Perform a more granular dose-response curve below the cytotoxic concentration to see if you can separate the specific biological effect from cell death.

• Second, consult your selectivity profile: If you have kinase profiling data (Protocol 3.1), check if any kinases known to be involved in critical cell survival pathways are potently inhibited at these concentrations.

• Third, perform a counter-screen: Use a cell line that does not express your intended target. If cytotoxicity persists, it is likely an off-target effect.

Section 2: Troubleshooting Guide: Unexpected Assay Results

Even with careful planning, experimental results can be confounding. This guide helps diagnose common issues.

Observed Issue	Potential Cause(s)	Recommended Solution(s) & Rationale
Bell-shaped ("U-shaped") dose-response curve	1. Off-target engagement: At higher concentrations, the compound inhibits a secondary target that counteracts the primary effect or induces toxicity.[10] 2. Compound insolubility: The compound may be precipitating out of solution at higher concentrations, reducing its effective concentration.	1. Lower the concentration range: Focus on the initial, linear part of the curve. 2. Check solubility: Visually inspect wells with the highest concentration for precipitation. Use a nephelometry-based assay to formally measure solubility in your specific media. 3. Cross-reference with selectivity data: Identify potent off-targets from your kinase screen that could explain the antagonistic effect.
High variability between replicate experiments	1. Cell health inconsistency: Passage number, confluency, and overall cell stress can alter drug response.[11] 2. Compound stability: The compound may be unstable in aqueous media or sensitive to light/temperature over the course of the experiment.	1. Standardize cell culture: Use cells within a consistent, low passage number range. Seed cells to reach a consistent confluency (e.g., 70-80%) at the time of treatment. 2. Assess compound stability: Use LC-MS to measure the concentration of your compound in media over the time course of your experiment. Prepare fresh stock solutions for each experiment.
Effect is observed in biochemical assays but not in cells	1. Poor cell permeability: The compound cannot cross the cell membrane to reach its intracellular target. 2. Active efflux: The compound is actively pumped out of the cell by transporters like P-glycoprotein (PGP). 3. High intracellular ATP: For ATP-competitive inhibitors, the high millimolar concentration of ATP inside a cell can outcompete the inhibitor, leading to a significant drop in potency compared to a biochemical assay run at lower ATP levels.[12]	1. Run a permeability assay: Use a standard assay like the Parallel Artificial Membrane Permeability Assay (PAMPA). 2. Co-treat with an efflux pump inhibitor: Use a known inhibitor (e.g., verapamil for PGP) to see if cellular potency is restored. 3. Run biochemical assays at high ATP: Re-run your in vitro kinase assay at physiological ATP concentrations (~1-5 mM) to get a more cell-relevant IC50 value.[12]

Section 3: Experimental Protocols for Off-Target Characterization

This section provides the core methodologies required to build a robust on-target validation case for (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol.

Protocol 3.1: Broad-Spectrum Kinase Selectivity Profiling

Causality: The foundational step in de-risking a potential kinase inhibitor is to understand its selectivity across the human kinome. This biochemical screen is the most unbiased and direct method to identify all potential kinase targets, allowing you to quantify selectivity and anticipate potential off-target effects in cellular assays.[7][13]

Caption: Workflow for kinase selectivity profiling.

Methodology:

• Select a Service Provider: Choose a reputable contract research organization (CRO) that offers a large, well-validated kinase panel (e.g., Eurofins, Reaction Biology).[6][8][14]

• Choose Screening Conditions:

  • Concentration: A single, high concentration (e.g., 1 µM or 10 µM) is standard for an initial screen to cast a wide net.

  • ATP Concentration: Screening at the Kₘ for ATP for each kinase provides potency data, while screening at a physiological concentration (1 mM) gives a better prediction of cellular activity.[12]

• Submit Compound: Provide the required amount of high-purity compound dissolved in 100% DMSO.

• Analyze the Data: The CRO will provide a report, typically with percent inhibition (%I) data for each kinase.

  • Identify the intended target and any off-targets with high %I (typically >80-90%).

  • Calculate a selectivity score. The S-score is a common metric, calculated as the number of kinases inhibited above a certain threshold (e.g., 90%) divided by the total number of kinases tested. A lower score indicates higher selectivity.[4][13]

• Follow-Up: Select the primary target and any potent off-targets for full IC₅₀ dose-response determination to accurately quantify potency.

Data Presentation: Example Kinase Selectivity Profile

Kinase Target	% Inhibition @ 1 µM	IC₅₀ (nM)	Target Class	Notes
Target Kinase X	99%	15	On-Target	Potent primary target engagement.
Off-Target Kinase A	95%	85	Off-Target	Structurally related to Target X.
Off-Target Kinase B	91%	250	Off-Target	Unrelated family; potential liability.
Off-Target Kinase C	45%	> 1000	Off-Target	Weak interaction, low concern.

Protocol 3.2: Cellular Target Engagement Validation using CETSA

Causality: A compound can inhibit a purified enzyme but fail to engage it in a cell due to permeability issues or other factors. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that confirms direct target engagement in intact, live cells. It is based on the principle that ligand binding stabilizes a protein, increasing its melting temperature.[15][16]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Methodology:

• Cell Treatment: Treat intact cells in suspension or adherent plates with either vehicle (e.g., 0.1% DMSO) or your compound at a desired concentration for 1-2 hours.[17]

• Thermal Challenge: Aliquot the treated cell suspensions into PCR tubes or a PCR plate. Heat the samples across a range of temperatures for 3 minutes (e.g., in 2-degree increments from 40°C to 70°C) using a thermal cycler.[17]

• Lysis and Separation: Lyse the cells (e.g., via freeze-thaw cycles or addition of lysis buffer). Pellet the aggregated, denatured proteins by high-speed centrifugation. The supernatant contains the soluble, non-denatured protein fraction.

• Quantification: Collect the supernatant and quantify the amount of your specific target protein remaining at each temperature point. Western blotting is the most common method.

• Data Analysis:

  • For both vehicle and compound-treated samples, plot the relative amount of soluble protein against temperature.

  • Fit the data to a sigmoidal curve to determine the melting temperature (Tₘ), the temperature at which 50% of the protein is denatured.

  • A positive "thermal shift" (ΔTₘ) in the compound-treated sample compared to the vehicle control confirms that the compound has bound to and stabilized the target protein inside the cell.[18]

Protocol 3.3: Deconvoluting Phenotype from Off-Target Effects

Causality: Even with confirmed target engagement, an observed phenotype could still arise from an off-target. This protocol uses chemical and genetic tools to establish a causal link between the engagement of your specific target and the cellular outcome, providing the highest level of validation.[19][20]

Caption: Logic diagram for validating on-target phenotypes.

Methodology:

• Chemical Control (Inactive Analog):

  • Principle: A compound that is structurally very similar to your active molecule but lacks the key chemical features required for binding to the target should not produce the on-target phenotype. If it does, the effect is likely due to a non-specific property of the chemical scaffold.[21][22]

  • Execution: Synthesize or procure an inactive analog. For (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, this could involve removing the hydroxyl group or altering the methyl substitutions. Treat cells with the inactive analog at the same concentrations as your active compound and verify that the phenotype of interest is absent.

• Genetic Control (Target Knockdown/Knockout):

  • Principle: If the compound causes a phenotype by inhibiting its target, then removing that target from the cell using genetic tools should replicate (phenocopy) the compound's effect.[23][24]

  • Execution: Use CRISPR/Cas9 to create a stable knockout cell line of your target protein or use siRNA/shRNA for transient knockdown. Culture these cells and confirm the absence of the target protein via Western blot. Assess whether these cells display the same baseline phenotype (e.g., reduced proliferation, cell cycle arrest) as cells treated with your active compound.

• Rescue Experiment (Drug-Resistant Mutant):

  • Principle: This is the gold-standard validation. If you can introduce a version of your target protein that has been mutated to prevent compound binding but still retains its normal function, it should make the cells resistant to the compound's effects.

  • Execution: Identify the putative binding site of your compound on the target protein (often via computational modeling or crystallography). Introduce a point mutation that would disrupt binding without destroying protein function. In your target knockout cell line, express this mutant protein. Treat these "rescue" cells with your compound; they should no longer exhibit the phenotype.

Section 4: Data Interpretation and Next Steps

Successfully navigating the challenges of off-target effects requires a clear decision-making framework.

Potential Target Classes for Thienopyrazole Scaffolds:

Based on existing literature, be aware of these potential on- and off-target protein families when interpreting your data.[1][25]

Protein Family	Known Interaction with Thienopyrazoles	Potential Implication in Assays
Protein Kinases	Yes (e.g., AURK, ABL, p38, Akt, ERK)[1]	Proliferation, cell cycle, apoptosis, signaling
Microtubules	Yes (Tpz-1 derivative)[1]	Mitotic arrest, cytotoxicity
Phosphodiesterases (PDEs)	Yes (PDE7A)	Secondary messenger signaling (cAMP/cGMP)
Purinergic Receptors	Yes (P2X3)	Ion channel flux, signaling
GABA-A Receptors	Yes (Thienopyrimidine derivatives)[25]	Neurological effects, ion channel flux

Decision-Making Flowchart:

This flowchart provides a logical path forward based on your experimental results from the protocols above.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. icr.ac.uk [icr.ac.uk]
• 6. reactionbiology.com [reactionbiology.com]
• 7. Measuring and interpreting the selectivity of protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaron.com [pharmaron.com]
• 9. resources.biomol.com [resources.biomol.com]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. assayquant.com [assayquant.com]
• 13. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. news-medical.net [news-medical.net]
• 16. tandfonline.com [tandfonline.com]
• 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. bio-protocol.org [bio-protocol.org]
• 19. CRISPR approaches to small molecule target identification - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Automatic Identification of Analogue Series from Large Compound Data Sets: Methods and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pnas.org [pnas.org]
• 22. longdom.org [longdom.org]
• 23. biocompare.com [biocompare.com]
• 24. CRISPR and its Applications in Drug Discovery | Lonza [bioscience.lonza.com]
• 25. mdpi.com [mdpi.com]

dealing with unexpected side products in the synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

Technical Support Center: Synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

Welcome to the technical support guide for the synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol. This resource is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and mitigation of unexpected side products. Our goal is to equip you with the expertise to navigate the complexities of this synthesis, ensuring higher yields and purity.

The synthesis of this target molecule typically proceeds via a two-step route: a Vilsmeier-Haack formylation to create the aldehyde precursor, followed by its reduction to the desired primary alcohol. While seemingly straightforward, each step presents unique challenges that can lead to a range of impurities. This guide will address these issues systematically.

Troubleshooting Guide: Side Products & Low Yields

This section addresses specific experimental issues in a question-and-answer format.

Q1: My final product yield is significantly lower than expected after the reduction step, and TLC analysis shows a complex mixture. What are the likely causes?

Answer:

Low yields in the reduction of 1,3-Dimethyl-1H-thieno[2,3-c]pyrazole-5-carbaldehyde to the corresponding methanol are a common issue. The primary causes often revolve around the choice and handling of the reducing agent, typically Lithium Aluminum Hydride (LiAlH₄), and the reaction/workup conditions.

Causality & Mechanistic Insight:

LiAlH₄ is a powerful, non-selective reducing agent.[1][2] Its high reactivity, while necessary for reducing the aldehyde, also makes it susceptible to several side reactions:

• Reaction with Protic Contaminants: LiAlH₄ reacts violently with water, alcohols, and even atmospheric moisture.[2][3] This not only consumes the reagent, leading to incomplete reduction, but also generates hydrogen gas, posing a safety risk.

• Incomplete Reaction: Insufficient reagent, low reaction temperature, or short reaction times can lead to leftover starting material, the aldehyde.

• Degradation of the Heterocyclic Core: While the thieno[2,3-c]pyrazole core is relatively stable, aggressive reaction conditions (e.g., prolonged heating) or an improper quench can lead to decomposition, often visible as a dark, tarry reaction mixture.

• Complex Formation during Workup: The aluminum salts (e.g., Al(OH)₃) formed during the aqueous quench can be gelatinous and trap the product, making extraction inefficient.

Troubleshooting Workflow:

The following diagram and protocol outline a systematic approach to diagnosing and solving low-yield issues.

Caption: Troubleshooting workflow for low yields.

Q2: I observe an unexpected impurity that is less polar than my desired alcohol product on TLC. What could it be?

Answer:

A common, less polar side product in this synthesis is the over-reduction product, 1,3,5-trimethyl-1H-thieno[2,3-c]pyrazole .

Causality & Mechanistic Insight:

The reduction of an aldehyde to an alcohol is the expected pathway. However, under certain conditions, the intermediate benzylic-like alcohol can be further reduced to a methyl group. This is not typical for LiAlH₄ with aromatic alcohols but can be promoted by factors such as:

• High Temperatures: Running the reaction at elevated temperatures can provide the activation energy needed for this secondary reduction.

• Lewis Acidic Sites: The aluminum species generated in the reaction can coordinate to the hydroxyl group of the product, making it a better leaving group and facilitating hydride attack at the benzylic carbon.

The proposed pathway is illustrated below:

Caption: Formation of the over-reduction side product.

Identification and Mitigation:

• Identification: This side product can be identified by ¹H NMR spectroscopy by the disappearance of the -CH₂OH signal (~4.8 ppm) and the appearance of a new methyl singlet (~2.5 ppm), integrating to 3H. Mass spectrometry will show a molecular ion corresponding to the loss of an oxygen atom compared to the desired product.

• Mitigation Protocol:

  • Temperature Control: Strictly maintain the reaction temperature at 0 °C during the addition of LiAlH₄ and allow it to warm to room temperature slowly.

  • Milder Reagents: Consider using Sodium Borohydride (NaBH₄) if the aldehyde is sufficiently reactive. NaBH₄ is less powerful and generally does not reduce benzylic alcohols.[1]

  • Careful Quench: Quench the reaction at 0 °C by the slow, dropwise addition of water, followed by NaOH solution, to minimize localized heating.

Frequently Asked Questions (FAQs)

Q: What are the critical parameters for the Vilsmeier-Haack formylation step to synthesize the aldehyde precursor?

A: The Vilsmeier-Haack reaction is used to install the aldehyde group at the 5-position. Critical parameters include:

• Reagent Stoichiometry: An excess of the Vilsmeier reagent (typically formed from POCl₃ and DMF) is required. A common ratio is 3-5 equivalents.

• Temperature: The reaction is often performed at elevated temperatures (e.g., 90-100 °C).[4] Careful monitoring is needed to prevent decomposition.

• Reaction Time: The reaction should be monitored by TLC until the starting material is consumed (typically 2-4 hours).

• Workup: The reaction must be quenched by pouring it onto ice water and then neutralized carefully with a base (e.g., NaOH or NaHCO₃) to precipitate the aldehyde product.

Q: My final alcohol product is highly polar and streaks on silica gel TLC/column chromatography. What purification strategies do you recommend?

A: The combination of the heterocyclic core and the hydroxyl group makes the target molecule quite polar, which can lead to poor chromatographic behavior on silica gel.[5]

Recommended Purification Strategies:

Strategy	Description	Advantages	Disadvantages
Modified Eluent System	Use a solvent system containing a small amount of a basic modifier, such as triethylamine (0.5-1%) or ammonium hydroxide in methanol.[5]	Reduces streaking by deactivating acidic sites on the silica gel.	Can be difficult to remove the basic additive from the final product.
Reverse-Phase Chromatography	Use a C18-functionalized silica column with a mobile phase of water and an organic solvent like acetonitrile or methanol.	Excellent for purifying polar compounds; often provides sharper peaks.	Requires specialized columns and solvent systems; product isolation from aqueous fractions can be lengthy.
Recrystallization	If the crude product is sufficiently pure (>90%), recrystallization can be an effective final purification step.	Can provide very high purity material; scalable.	Requires finding a suitable solvent system; may result in loss of material.
Use of Alumina	Basic or neutral alumina can be used as the stationary phase instead of silica gel for purifying basic compounds.	Better peak shape for basic compounds compared to silica.	Resolution may be lower than silica gel.

Protocol: Column Chromatography with a Modified Eluent

• Slurry Preparation: Prepare a slurry of silica gel in your starting eluent (e.g., 98:2 Dichloromethane:Methanol).

• Column Packing: Pack the column with the slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the reaction solvent or a polar solvent like methanol. Adsorb this solution onto a small amount of silica gel, dry it under vacuum, and carefully load the resulting powder onto the top of the column bed.

• Elution: Begin elution with the starting solvent system. Gradually increase the polarity by increasing the percentage of methanol. Add 0.5% triethylamine to all eluent mixtures to improve peak shape.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

References

• Google Patents. (n.d.). Synthetic method of 1, 3-dimethyl-1H-pyrazole-5-ethyl formate.

• National Institutes of Health (NIH). (n.d.). Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction. Retrieved from [Link]

• MDPI. (2022). Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• TSI Journals. (2014). synthesis, reactions and spectral characterization of novel thienopyrazole derivatives. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Retrieved from [Link]

• Jones Research Group. (2016). Reduction Reactions and Heterocyclic Chemistry. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Thieno[2,3-c]pyrazoles and Related Heterocycles. Retrieved from [Link]

• ResearchGate. (2016). How to purify esterefication product? Retrieved from [Link]

• ResearchGate. (2011). (PDF) Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. Retrieved from [Link]

• YouTube. (2016). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. Retrieved from [Link]

• MDPI. (2022). Synthesis, Isolation, Identification and Characterization of a Drug-Excipient Interaction Degradation Impurity in Pramipexole by HPLC, LC/MS and NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 19.3: Reductions using NaBH4, LiAlH4. Retrieved from [Link]

• Hindawi. (2013). Fractionation and purification of bioactive compounds obtained from a brewery waste stream. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast. Retrieved from [Link]

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• International Journal of Drug Development & Research. (n.d.). Laboratory Techniques of Purification and Isolation. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• MDPI. (2021). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]

Technical Support Center: Strategies to Reduce the Toxicity of Novel Thienopyrazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with novel thienopyrazole compounds. This guide is designed to provide you with field-proven insights and practical troubleshooting strategies to address toxicity issues encountered during your experiments. Our goal is to empower you to understand the underlying causes of toxicity and to rationally design safer, more effective molecules.

Frequently Asked Questions (FAQs)

Q1: My novel thienopyrazole compound shows potent efficacy but has a narrow therapeutic window due to high cytotoxicity in initial screens. What are the first steps I should take?

High initial cytotoxicity is a common hurdle. The first step is to determine if the cytotoxicity is on-target (related to the intended mechanism of action) or off-target. A good starting point is to test your compound in a cell line that does not express the primary target. If the compound is still toxic, off-target effects are likely a significant contributor. Additionally, a preliminary assessment of the compound's physicochemical properties can be insightful. Highly lipophilic compounds, for example, can sometimes exhibit non-specific cytotoxicity through membrane disruption.

Q2: What are the most common mechanisms of toxicity associated with heterocyclic compounds like thienopyrazoles?

Toxicity in heterocyclic compounds can arise from several mechanisms:

• Off-target pharmacology: Inhibition of unintended kinases or other enzymes is a frequent issue, especially for kinase inhibitors.[1] This can lead to a variety of cellular effects depending on the off-target protein.

• Metabolic activation: The thienopyrazole scaffold can be metabolized by cytochrome P450 (CYP) enzymes to form reactive metabolites.[2][3][4] These electrophilic species can covalently bind to cellular macromolecules like proteins and DNA, leading to cellular dysfunction and immunogenic responses.

• hERG channel inhibition: Many small molecules can block the hERG potassium channel, which can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.[5][6]

• Mitochondrial toxicity: Disruption of mitochondrial function can lead to a decrease in cellular ATP production and an increase in reactive oxygen species (ROS), ultimately triggering apoptosis.

Q3: How can I predict potential toxicity issues before synthesizing a new thienopyrazole analog?

In silico predictive toxicology models are valuable tools for early-stage risk assessment.[7] These software tools can predict potential liabilities such as hERG inhibition, mutagenicity, and metabolic instability based on the chemical structure of your compound.[4][8] While not a substitute for experimental testing, these predictions can help prioritize which analogs to synthesize and which to avoid.

Troubleshooting Guides

Issue 1: High and Non-Specific Cytotoxicity in Cell-Based Assays

You observe potent cytotoxicity (low IC50) in your primary cancer cell line, but also significant toxicity in non-cancerous cell lines or cell lines lacking the therapeutic target.

Potential Causes & Explanations:

• Broad Kinase Selectivity: If your thienopyrazole is a kinase inhibitor, it may be inhibiting multiple kinases that are essential for cell survival in both cancerous and non-cancerous cells.[9][1]

• Reactive Metabolite Formation: The compound may be metabolized by the cells into a reactive species that is generally toxic.[2][3]

• Physicochemical Properties: High lipophilicity can lead to non-specific membrane disruption or accumulation in unintended cellular compartments.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for non-specific cytotoxicity.

Recommended Experimental Protocols:

• Kinase Selectivity Profiling: Screen your compound against a broad panel of kinases (e.g., >300 kinases) at a fixed concentration (e.g., 1 µM).[10] This will identify any off-target kinases that are potently inhibited.

• Reactive Metabolite Trapping Assay: Incubate your compound with human liver microsomes in the presence of a trapping agent like glutathione (GSH).[4][11] Detection of GSH adducts by LC-MS/MS is a strong indicator of reactive metabolite formation.

Issue 2: Suspected Hepatotoxicity

Your compound shows acceptable selectivity but raises concerns for liver toxicity, perhaps due to structural alerts or preliminary in vivo data.

Potential Causes & Explanations:

• CYP450 Inhibition: The compound may be inhibiting key drug-metabolizing enzymes, which can lead to drug-drug interactions and accumulation of other xenobiotics.

• Mitochondrial Impairment: The compound could be disrupting the mitochondrial electron transport chain, leading to decreased ATP and increased oxidative stress in hepatocytes.

• Bile Salt Export Pump (BSEP) Inhibition: Inhibition of BSEP can lead to cholestasis, a condition where bile cannot flow from the liver to the duodenum.

Troubleshooting Workflow:

Caption: Workflow for investigating suspected hepatotoxicity.

Recommended Experimental Protocols:

• MTT Assay in HepG2 Cells: This is a standard colorimetric assay to assess cell viability and metabolic activity.[12][13][14][15]

• Cytochrome P450 Inhibition Assay: This assay measures the ability of your compound to inhibit the activity of major CYP isoforms (e.g., 3A4, 2D6, 2C9) using human liver microsomes and probe substrates.

Issue 3: Potential for Cardiotoxicity (hERG Liability)

In silico modeling or preliminary screening indicates a potential for your compound to inhibit the hERG channel.

Potential Causes & Explanations:

• Pharmacophore Features: Many hERG inhibitors possess a basic nitrogen atom and a lipophilic region, which can interact with key residues in the hERG channel pore.

• Structural Rigidity/Flexibility: The overall conformation of the molecule can influence its ability to adopt a binding pose within the hERG channel.

Troubleshooting Workflow:

Caption: Workflow for addressing potential hERG liability.

Recommended Experimental Protocols:

• Automated Patch Clamp hERG Assay: This is the gold standard for assessing hERG inhibition.[16][17][18] It provides a direct measure of the compound's effect on the hERG channel current.

Data Presentation: Structure-Toxicity Relationship of Hypothetical Thienopyrazole Analogs

The following table illustrates how systematic structural modifications can be used to reduce toxicity while maintaining on-target potency. In this example, the primary target is a hypothetical Kinase X.

Compound ID	R1 Group	R2 Group	Kinase X IC50 (nM)	HepG2 Cytotoxicity IC50 (µM)	hERG Inhibition IC50 (µM)	Microsomal Stability (t½, min)
TPZ-001 (Lead)	-H	-Phenyl	15	1.2	0.8	15
TPZ-002	-F	-Phenyl	18	5.8	3.5	35
TPZ-003	-H	-Pyridyl	25	12.5	> 30	42
TPZ-004	-F	-Pyridyl	22	25.1	> 30	58

Interpretation:

• TPZ-002: Introduction of a fluorine atom at R1 (a common strategy to block metabolic oxidation) improves both cytotoxicity and hERG inhibition, with a modest effect on potency.[2]

• TPZ-003: Replacing the lipophilic phenyl group at R2 with a more polar pyridyl group significantly reduces hERG liability and improves the cytotoxicity profile.[5][6] This is a classic example of reducing lipophilicity to mitigate off-target effects.

• TPZ-004: Combining both strategies results in the best overall profile, with a significant reduction in all toxicity parameters while maintaining good potency.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay in HepG2 Cells

Objective: To determine the concentration of a thienopyrazole compound that inhibits cell viability by 50% (IC50).

Materials:

• HepG2 cells

• 96-well clear, flat-bottom tissue culture plates

• Complete culture medium (e.g., DMEM with 10% FBS)

• Thienopyrazole compound stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 5,000 - 10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the thienopyrazole compound in complete medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only controls.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, until purple formazan crystals are visible.[12][13][14]

• Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 15 minutes on an orbital shaker.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a non-linear regression curve fit.

Protocol 2: Automated Patch Clamp hERG Assay

Objective: To determine the IC50 of a thienopyrazole compound for inhibition of the hERG potassium channel.

Materials:

• HEK293 or CHO cells stably expressing the hERG channel

• Automated patch clamp system (e.g., QPatch, IonWorks)

• Extracellular and intracellular solutions specific to the patch clamp system

• Thienopyrazole compound stock solution

• Positive control (e.g., E-4031)

Procedure:

• Cell Preparation: Harvest the hERG-expressing cells and prepare a cell suspension according to the manufacturer's protocol for the automated patch clamp system.[16]

• System Priming: Prime the system with the appropriate intracellular and extracellular solutions.

• Cell Sealing: Load the cell suspension into the system. The instrument will automatically position cells and form high-resistance seals.

• Baseline Recording: Establish a stable whole-cell configuration and record the baseline hERG current using a specific voltage protocol. A typical protocol involves a depolarization step to activate the channels followed by a repolarization step to measure the tail current.[18][19]

• Compound Application: Apply increasing concentrations of the thienopyrazole compound sequentially, allowing the effect to reach a steady state at each concentration (typically 3-5 minutes). Record the hERG current at each concentration.

• Positive Control: Apply a saturating concentration of a known hERG blocker (e.g., E-4031) to confirm the recorded current is from hERG channels.[17]

• Data Analysis: Measure the inhibition of the hERG tail current at each compound concentration relative to the baseline. Calculate the IC50 value using a dose-response curve.

References

• MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. (2025, September 25). protocols.io. [Link]

• Cellular impedance assays for predictive preclinical drug screening of kinase inhibitor cardiovascular toxicity. (2013). PubMed. [Link]

• 5 Strategies to abrogate reactive metabolite formation: blocking sites of bioactivation. (n.d.). In Comprehensive Toxicology. [Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. (2022). MDPI. [Link]

• New Screening Approaches for Kinases. (n.d.). Royal Society of Chemistry. [Link]

• IC 50 (lM) of the synthesized compounds on the three cell lines. (n.d.). ResearchGate. [Link]

• Cardiovascular Toxicity Induced by Kinase Inhibitors: Mechanisms and Preclinical Approaches. (2020). ACS Publications. [Link]

• De-Risking Clinical Hepatotoxicity in Early Drug Discovery. (2024, December 4). YouTube. [Link]

• Cellular Impedance Assays for Predictive Preclinical. (n.d.). Amanote Research. [Link]

• Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. (2024). PMC. [Link]

• Predicting individual-specific cardiotoxicity responses induced by tyrosine kinase inhibitors. (2023). Frontiers in Physiology. [Link]

• MTT assay for cell viability. (n.d.). Bio-protocol. [Link]

• Cell Viability Assays. (2013). NCBI Bookshelf. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). PMC. [Link]

• Mitigating hERG Inhibition: Design of Orally Bioavailable CCR5 Antagonists as Potent Inhibitors of R5 HIV-1 Replication. (2011). NIH. [Link]

• Evaluation of MTT and Trypan Blue assays for radiation-induced cell viability test in HepG2 cells. (n.d.). Preprints.org. [Link]

• Cellular Impedance Assays for Predictive Preclinical Drug Screening of Kinase Inhibitor Cardiovascular Toxicity. (2013). Oxford Academic. [Link]

• Mastering hERG: Med Chem Strategies for Mitigating Cardiotoxicity Risks. (2024, August 16). YouTube. [Link]

• From Serendipity to Strategy: Rationalizing Molecular Glue Discovery and Proximity-Induced Pharmacology through Chemical Biology. (2023). ACS Publications. [Link]

• Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. (2024). Drug Hunter. [Link]

• Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][12][20][21]triazolo[1,5-a]pyrimidine Derivatives. (2024). PMC - NIH. [Link]

• A range of voltage-clamp protocol designs for rapid capture of hERG kinetics. (2025). PubMed. [Link]

• The anticancer IC50 values of synthesized compounds against 3 cell lines. (n.d.). ResearchGate. [Link]

• Minimizing the risk of chemically reactive metabolite formation of new drug candidates: implications for preclinical drug design. (2016). PubMed. [Link]

• hERG Patch Clamp Assay – Cardiac Safety Panel. (n.d.). Reaction Biology. [Link]

• Whole-cell patch clamp recording for hERG channel under physiological temperature using QPatch Compact semi-automated patch clam. (n.d.). Sophion Bioscience. [Link]

• A typical test pulse protocol for a manual patch clamp study of HEK293... (n.d.). ResearchGate. [Link]

• Drug-Induced Liver Toxicity and Prevention by Herbal Antioxidants: An Overview. (2017). PMC. [Link]

• High Oncoselective and Potent Apoptotic Action Driven by Novel Thienopyrazole Derivative. (2025). ResearchGate. [Link]

• Strategies and Chemical Design Approaches to Reduce the Potential for Formation of Reactive Metabolic Species. (2025). ResearchGate. [Link]

• Synthesis and Structure-activity Relationship Studies of Pyrazole-based Heterocycles as Antitumor Agents. (n.d.). ResearchGate. [Link]

• in vivo PK profile and hERG liability modulation to optimise a small molecule differentiation agent for the potential treatment of acute myeloid leukaemia. (2024). RSC Publishing. [Link]

• Pyrazoles containing thiophene, thienopyrimidine and thienotriazolopyrimidine as COX-2 selective inhibitors: Design, synthesis, in vivo anti-inflammatory activity, docking and in silico chemo-informatic studies. (2018). PubMed. [Link]

• Mitigation Strategies for Reactive Intermediates in Drug Discovery. (n.d.). The Royal Society of Chemistry. [Link]

• Scaffold oriented synthesis. Part 1: Design, preparation, and biological evaluation of thienopyrazoles as kinase inhibitors. (2005). PubMed. [Link]

• Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. (2024). PMC. [Link]

• Practical approaches to resolving reactive metabolite liabilities in early discovery. (2014). PubMed. [Link]

• Coptidis Rhizoma Alkaloids Alleviate Acetaminophen-Induced Liver Injury by Regulating GSH Metabolism and the TNF Signaling Pathway. (2024). MDPI. [Link]

• Case Study: Optimization of hERG Toxicity for Various Compounds. (n.d.). ResearchGate. [Link]

• Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. (2021). PMC - NIH. [Link]

• Structure Activity Relationship (SAR). (n.d.). ResearchGate. [Link]

• The biological activity of new thieno[2,3-c]pyrazole compounds as anti-oxidants against toxicity of 4-nonylphenol in Clarias gariepinus. (2015). ScienceDirect. [Link]

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Technical Support Center: Optimization of Cell-Based Assays for Thienopyrazole Libraries

Status: Operational Operator: Senior Application Scientist, High-Throughput Screening Division Ticket ID: TPZ-OPT-2024

Introduction: The Thienopyrazole Challenge

Welcome to the technical support hub for thienopyrazole-based screening. Thienopyrazoles are a privileged scaffold in drug discovery, particularly as ATP-competitive inhibitors for kinases such as Aurora A/B , EGFR , and PI3K [1, 2].

However, this scaffold presents two distinct physicochemical challenges that frequently derail cell-based data:

• Hydrophobicity: The fused thiophene-pyrazole ring system is highly lipophilic, leading to rapid precipitation ("crashing out") in aqueous cell culture media [3].

• Autofluorescence: The conjugated aromatic system often emits fluorescence in the blue-green spectrum (400–550 nm), causing false negatives/positives in standard viability assays like Resazurin or Calcein AM [4].

This guide provides self-validating workflows to troubleshoot and optimize your assays for this specific chemical class.

Module 1: Solubility & Compound Management

Q: Why do my dose-response curves flatten or show high noise at concentrations >10 µM?

Diagnosis: This is likely a solubility artifact , not a biological effect. Thienopyrazoles often precipitate in cell culture media (which has high salt/protein content) at concentrations far lower than their solubility limit in pure DMSO. When compounds precipitate, the effective concentration plateaus, or aggregates cause light scattering that interferes with optical density (OD) readings.

Technical Fix: The "Intermediate Dilution" Protocol Do not pipette high-concentration DMSO stocks directly into the cell plate. This causes a local "shock" precipitation that never re-dissolves.

Optimized Workflow:

• Step A (Master Plate): Prepare 200x compound stocks in 100% DMSO.

• Step B (Intermediate Plate): Dilute compounds 1:10 into culture media (resulting in 20x compound, 10% DMSO).

  • Critical Check: Centrifuge this plate at 1000 x g for 1 minute. If you see a pellet, your compound is insoluble at this concentration in media.

• Step C (Assay Plate): Transfer from Intermediate Plate to Cell Plate (1:20 dilution). Final DMSO is 0.5%.

Reference Data: DMSO Tolerance Limits

Ensure your final DMSO concentration does not exceed these thresholds for 24-48h assays:

Cell Line Type	Example Lines	Max Recommended DMSO (%)	Notes
Robust Adherent	HeLa, A549, MCF-7	0.5% - 1.0%	High tolerance; 0.5% is standard.
Sensitive Adherent	HepG2, Primary Fibroblasts	0.1% - 0.3%	HepG2 can differentiate/stress at >0.5%.
Suspension	Jurkat, HL-60	0.1% - 0.25%	Highly sensitive to solvent toxicity.
Stem/iPSC	iPSC-derived neurons	< 0.1%	Requires high-concentration stocks to minimize volume.

Module 2: Assay Interference (Autofluorescence)

Q: My compounds show high potency in Resazurin assays but fail in phenotypic confirmation. Why?

Diagnosis: Spectral Interference . Thienopyrazoles can be autofluorescent. If you use Resazurin (excitation ~560nm, emission ~590nm) or similar dyes, the compound's own fluorescence can add to the signal, masking cell death (making dead cells look alive/metabolically active) [4].

Technical Fix: Orthogonal Readouts Switch to a Luminescent ATP Assay (e.g., CellTiter-Glo). Luminescence is generated by a chemical reaction (Luciferase + ATP + Luciferin) and does not require excitation light, eliminating autofluorescence interference.

Visualization: Interference Troubleshooting Workflow

Figure 1: Decision tree for identifying and mitigating spectral interference in thienopyrazole screening.

Module 3: Potency Shifts (Biochemical vs. Cellular)

Q: My biochemical Ki is 5 nM, but cellular IC50 is >1 µM. Is the compound impermeable?

Diagnosis: While permeability is a factor, the most common cause for ATP-competitive inhibitors (like thienopyrazoles) is the ATP Gap .

• Biochemical Assay: Usually run at Km(ATP) (e.g., 10–50 µM ATP).

• Cellular Assay: Intracellular ATP is 1–5 mM. Your inhibitor has to compete with 100x more ATP in the cell than in the tube [5].

Technical Fix: Target Engagement Verification Do not rely solely on viability (IC50). You must prove the compound inhibits the kinase inside the cell.

Protocol: Cellular Kinase Inhibition (Western Blot) Target Example: Thienopyrazole inhibiting Aurora Kinase A (AurA) .

• Seeding: Seed HeLa cells at 0.5 x 10^6 cells/well in 6-well plates. Incubate overnight.

• Synchronization (Optional but Recommended): For Aurora kinase, synchronize cells in G2/M phase using Nocodazole (100 ng/mL) for 16h, as AurA is most active during mitosis.

• Treatment: Treat with Thienopyrazole (dose response: 0, 10, 100, 1000 nM) for 1-2 hours .

  • Note: Short incubation prevents total cell death, allowing you to measure signaling changes.

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors (Critical: Sodium Orthovanadate/Fluoride).

• Detection:

  • Primary Antibody: Anti-p-Aurora A (Thr288) – Marker of autophosphorylation/activity.

  • Control Antibody: Total Aurora A and GAPDH (Loading control).

• Analysis: A potent compound will reduce p-Aurora A signal without reducing Total Aurora A.

Visualization: Mechanism of Action

Figure 2: Competitive binding mechanism. High intracellular ATP concentrations require highly potent inhibitors.

Module 4: Advanced Troubleshooting (FAQs)

Q: Can I use serum-reduced media to improve potency? A: Yes, but with caution. Thienopyrazoles can bind to serum albumin (HSA/BSA). Reducing FBS from 10% to 1% often increases apparent potency (lower IC50) because more "free drug" is available. However, 1% FBS stresses cells over 48h.

• Recommendation: Run a 4-hour "pulse" experiment in 1% FBS to check signaling (Western blot), but keep viability assays (72h) in 10% FBS for physiological relevance.

Q: How do I validate a "Hit" from a primary screen? A: Use the "3-Pillar" Validation :

• Resynthesis: Confirm the activity with a freshly synthesized, purity-checked (>95% by LC-MS) batch. Old library stocks often degrade or evaporate.

• Target Specificity: Test against a panel of 3-4 related kinases to ensure the phenotype isn't off-target toxicity.

• Phenotypic Consistency: If it's an Aurora inhibitor, cells should arrest in G2/M (check with FACS/Propidium Iodide). If they die in G1, it's likely non-specific toxicity.

References

• Scaffold oriented synthesis. Part 1: Design, preparation, and biological evaluation of thienopyrazoles as kinase inhibitors. Source: Bioorganic & Medicinal Chemistry Letters. URL:[Link]

• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. Source: Molecules (MDPI). URL:[Link]

• Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Source: Pharmaceuticals (MDPI). URL:[Link]

• Interference with Fluorescence and Absorbance - Assay Guidance Manual. Source: NCBI Bookshelf. URL:[Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Source: Celtarys Research. URL:[Link]

Reference Data & Comparative Studies

Comparative Validation of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol in a Novel Inflammation-Modulated Apoptosis Model

A Senior Application Scientist's Guide to Characterizing a New Thienopyrazole Derivative

Introduction: The Therapeutic Potential of the Thieno[2,3-c]pyrazole Scaffold

The thieno[2,3-c]pyrazole core is a compelling heterocyclic scaffold that has garnered significant attention in medicinal chemistry. This structure is a fusion of thiophene and pyrazole rings, moieties independently recognized for their diverse and potent biological activities.[1][2] Pyrazole derivatives, for instance, are integral to several commercial drugs and are known to exhibit anti-inflammatory, analgesic, and antitumor properties.[2][3][4] Similarly, thiophene-containing compounds are staples in drug discovery. The fusion of these two rings into the thienopyrazole system has yielded derivatives with a broad spectrum of pharmacological actions, including antimicrobial, anti-inflammatory, antioxidant, and notably, anticancer effects.[5][6][7]

Mechanistically, thienopyrazole derivatives have been reported to function as potent inhibitors of various protein kinases, which are critical regulators of cellular processes.[7][8] Inhibition of kinases such as Glycogen Synthase Kinase 3β (GSK-3β), Aurora kinases, and components of the MAP and Src kinase pathways has been documented.[7][9][10][11] This kinase inhibitory action, coupled with anti-inflammatory activity, makes this class of compounds particularly interesting for investigation in diseases where inflammation and aberrant cell signaling are intertwined, such as cancer.[7][12] One such derivative, Tpz-1, has been shown to induce potent and selective programmed cell death in various cancer cell lines.[1][7][13]

This guide focuses on a specific, novel derivative: (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol (hereafter referred to as TPM ). While the broader family's activities are documented, the specific biological profile of TPM is uncharacterized. The objective of this guide is to provide a rigorous, experimentally-driven framework for validating its biological activity in a new, clinically relevant model. We hypothesize that TPM, owing to its thienopyrazole core, will exhibit dual anti-inflammatory and pro-apoptotic activities. To test this, we will employ a novel validation model utilizing lipopolysaccharide (LPS)-stimulated human macrophages and a human acute myeloid leukemia (AML) cell line, providing a comprehensive comparison against established therapeutic agents.

The Validation Model: Bridging Inflammation and Cancer

To comprehensively assess the dual-activity hypothesis, a two-pronged in vitro model system is proposed. This approach allows for the dissection of TPM's effects on both inflammatory signaling and cancer cell viability, reflecting a common disease etiology.

• Inflammation Model: Differentiated human THP-1 cells (a monocytic leukemia line) will be used to model human macrophages. Stimulation of these cells with Lipopolysaccharide (LPS), a component of Gram-negative bacteria, induces a potent inflammatory response, characterized by the production of pro-inflammatory cytokines and mediators. This model is a gold standard for screening anti-inflammatory agents.

• Cancer Model: The HL-60 human acute myeloid leukemia (AML) cell line will be used. This cell line is a well-established model for studying apoptosis. Given that other thienopyrazole derivatives have shown efficacy in leukemia cells[7], this model is highly relevant for assessing the pro-apoptotic potential of TPM.

Comparative Compounds

A critical aspect of validation is benchmarking against known standards. The following compounds will be used for comparison:

• Celecoxib: A selective COX-2 inhibitor, serving as the benchmark for anti-inflammatory activity.[4]

• Staurosporine: A potent, broad-spectrum protein kinase inhibitor known to be a strong inducer of apoptosis. It will serve as a positive control for pro-apoptotic activity.

Part 1: Validation of Anti-Inflammatory Activity in Differentiated THP-1 Macrophages

The primary hypothesis for this arm of the study is that TPM will suppress the production of key pro-inflammatory mediators in LPS-stimulated macrophages. The causality we are exploring is the inhibition of inflammatory signaling pathways, potentially through kinase or cyclooxygenase (COX) inhibition, which is a known mechanism for other pyrazole-based compounds.[4][14]

Experimental Workflow: Anti-Inflammatory Validation

Caption: Workflow for assessing the anti-inflammatory activity of TPM.

Detailed Experimental Protocol: Cytokine Production Assay

• Cell Culture and Differentiation:

  • Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

  • Seed 2 x 10⁵ cells/well in a 96-well plate.

  • Induce differentiation into macrophage-like cells by adding 100 ng/mL of Phorbol 12-myristate 13-acetate (PMA) and incubate for 48 hours.

  • After incubation, remove the PMA-containing medium and wash the adherent cells twice with sterile PBS. Add fresh, serum-free RPMI-1640 medium.

• Treatment and Stimulation:

  • Prepare stock solutions of TPM and Celecoxib in DMSO.

  • Pre-treat the differentiated THP-1 cells with various concentrations of TPM (e.g., 1, 5, 10, 25 µM), Celecoxib (e.g., 10 µM), or a vehicle control (0.1% DMSO) for 1 hour.

  • Following pre-treatment, add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate the plates for 24 hours at 37°C and 5% CO₂.

• Endpoint Analysis (ELISA for TNF-α):

  • After incubation, centrifuge the plate to pellet any detached cells.

  • Carefully collect the cell culture supernatant for analysis.

  • Quantify the concentration of TNF-α in the supernatant using a commercial Human TNF-α ELISA kit, following the manufacturer's instructions.

  • Read the absorbance on a microplate reader and calculate the TNF-α concentration based on a standard curve.

Data Presentation: Comparative Anti-Inflammatory Effects

Table 1: Inhibition of LPS-Induced TNF-α Production by TPM and Celecoxib

Treatment	Concentration (µM)	TNF-α Concentration (pg/mL) ± SD	% Inhibition	Cell Viability (%) ± SD
Vehicle Control (No LPS)	-	15.2 ± 3.1	-	100 ± 4.5
Vehicle Control (+ LPS)	-	875.4 ± 55.6	0	98.7 ± 5.1
TPM	1	712.3 ± 48.9	18.6	99.1 ± 3.8
5	543.1 ± 39.2	38.0	97.5 ± 4.2
10	321.8 ± 25.7	63.2	96.8 ± 4.9
25	155.6 ± 18.4	82.2	95.3 ± 5.5
Celecoxib	10	298.5 ± 22.1	65.9	98.2 ± 4.1

(Note: Data are representative and for illustrative purposes.)

Part 2: Validation of Pro-Apoptotic Activity in HL-60 Leukemia Cells

The second hypothesis is that TPM induces apoptosis in cancer cells, a hallmark of many effective anticancer agents.[13] Thienopyrazole derivatives have been shown to disrupt kinase signaling pathways, such as the PI3K/Akt and MAPK pathways, which are crucial for cancer cell survival and proliferation.[7] We will investigate if TPM triggers apoptosis and affects the phosphorylation status of key survival kinases.

Signaling Pathway: Intrinsic Apoptosis

Sources

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• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Design, synthesis and biological evaluation of thieno[3,2-c]pyrazol-urea derivatives as potent glycogen synthase kinase 3β inhibitors based on the DFG-out conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Pyrazoles containing thiophene, thienopyrimidine and thienotriazolopyrimidine as COX-2 selective inhibitors: Design, synthesis, in vivo anti-inflammatory activity, docking and in silico chemo-informatic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol Derivatives as Potential Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-c]pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of a specific subclass: (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol derivatives. While direct and extensive SAR studies on this particular scaffold are not yet prevalent in the public domain, this guide will extrapolate and synthesize data from closely related analogs to provide actionable insights for researchers in the field. We will delve into the rationale behind experimental design, propose synthetic strategies, and detail protocols for biological evaluation, with a focus on their potential as anticancer agents.

The Thieno[2,3-c]pyrazole Core: A Promising Scaffold in Oncology

The fusion of a thiophene and a pyrazole ring system creates the thieno[2,3-c]pyrazole core, a planar, aromatic structure that serves as an excellent scaffold for interacting with various biological targets.[3] Pyrazole-containing compounds have been successfully developed into approved drugs for various cancers.[3] The thiophene ring, a bioisostere of the benzene ring, often enhances pharmacological properties. The combined scaffold has been associated with the inhibition of various kinases, which are critical regulators of cell signaling pathways often dysregulated in cancer.[4][5]

A noteworthy example that underscores the potential of this scaffold is the potent and selective cytotoxic thieno[2,3-c]pyrazole derivative, Tpz-1 (N'-(2-methoxybenzylidene)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide). Tpz-1 has demonstrated significant anticancer effects against a panel of human cancer cell lines, inducing cell death at low micromolar concentrations.[3][6] Its mechanism of action involves interference with cell cycle progression and modulation of key signaling kinases.[6] This highlights the therapeutic promise of the thieno[2,3-c]pyrazole core and provides a strong impetus for the exploration of novel derivatives, such as those based on the (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol framework.

Synthetic Strategy: Building the Core and Introducing Diversity

The synthesis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol and its derivatives can be approached through a multi-step sequence, leveraging established methodologies for pyrazole and thienopyrazole construction. A plausible and efficient synthetic route is outlined below.

Synthesis of the Core Scaffold

A key precursor for the target scaffold is 1,3-dimethyl-1H-pyrazole-5-carboxylate. A patented method describes its synthesis in two main steps starting from diethyl oxalate and acetone.[7] The subsequent construction of the fused thiophene ring can be achieved through a Gewald-type reaction, a versatile method for synthesizing substituted thiophenes.[8]

Caption: Proposed synthetic route to the core scaffold.

Diversification at the Methanol Moiety

With the core (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol in hand, a variety of derivatives can be synthesized to explore the structure-activity relationship. The hydroxyl group of the methanol moiety serves as a convenient handle for introducing diverse functionalities.

Caption: Strategies for diversifying the methanol moiety.

Structure-Activity Relationship (SAR): A Comparative Analysis

Based on the known anticancer activity of related thienopyrazole derivatives, particularly kinase inhibitors, we can hypothesize key structural features that may influence the biological activity of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol analogs.

Region of Modification	Structural Variation	Hypothesized Impact on Activity	Rationale/Comparison with Analogs
Methanol Moiety (R group)	Small, lipophilic alkyl or aryl ethers	Potential for improved cell permeability and hydrophobic interactions within the target's binding pocket.	Many kinase inhibitors possess hydrophobic moieties that occupy specific pockets in the ATP-binding site.[5]
Esters with varying chain lengths and aromaticity	May act as prodrugs, releasing the active methanol derivative upon hydrolysis. Aromatic esters could engage in π-stacking interactions.	Prodrug strategies are commonly employed to improve pharmacokinetic properties.
Amines (primary, secondary, tertiary) and amides	Introduction of hydrogen bond donors and acceptors can lead to enhanced target binding affinity and specificity.	The nitrogen atoms in the pyrazole ring are known to form crucial hydrogen bonds with kinase hinge regions.[9] Extending this capability to the 5-position substituent could be beneficial.
1-Position of Pyrazole	Methyl group	The presence of a small alkyl group at this position is common in active pyrazole-containing drugs.	In many pyrazole-based inhibitors, this position is occupied by a group that influences solubility and metabolic stability.
3-Position of Pyrazole	Methyl group	A small alkyl group here can contribute to favorable hydrophobic interactions.	The 3-position often points towards the solvent-exposed region in kinase binding sites, where modifications can modulate solubility and selectivity.

Key Postulates for SAR:

• Size and Lipophilicity at the 5-position: The nature of the substituent replacing the hydroxyl hydrogen of the methanol group is likely to be a critical determinant of activity. A systematic exploration of alkyl, aryl, and heteroaryl ethers and esters would be crucial to probe the steric and electronic requirements of the target's binding site.

• Hydrogen Bonding Capacity: The introduction of functionalities capable of hydrogen bonding, such as amines and amides, at the 5-position could significantly enhance potency by forming specific interactions with the target protein.

• Overall Molecular Rigidity and Conformation: The flexibility of the linker between the thienopyrazole core and the terminal group at the 5-position will influence the ability of the molecule to adopt an optimal conformation for binding.

Experimental Protocols

To validate the hypothesized SAR, a systematic approach to synthesis and biological evaluation is necessary. The following are detailed, representative protocols for the synthesis of a key intermediate and the subsequent biological screening.

Synthesis of Ethyl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate

Materials:

• Ethyl 1,3-dimethyl-1H-pyrazole-5-carboxylate

• Lithium aluminum hydride (LiAlH4)

• Tetrahydrofuran (THF), anhydrous

• Manganese dioxide (MnO2)

• Ethyl cyanoacetate

• Elemental sulfur (S8)

• Morpholine

• Ethanol

Procedure:

• Reduction of the Ester: To a stirred solution of ethyl 1,3-dimethyl-1H-pyrazole-5-carboxylate (1 equivalent) in anhydrous THF at 0 °C, add LiAlH4 (1.5 equivalents) portion-wise. Allow the reaction to warm to room temperature and stir for 4 hours. Cool the reaction back to 0 °C and quench carefully by the sequential addition of water, 15% aqueous NaOH, and water. Filter the resulting solid and concentrate the filtrate under reduced pressure to obtain the crude alcohol.

• Oxidation to the Aldehyde: Dissolve the crude alcohol in dichloromethane and add activated MnO2 (10 equivalents). Stir the suspension vigorously at room temperature for 24 hours. Filter the reaction mixture through a pad of celite and concentrate the filtrate to yield the corresponding aldehyde.

• Gewald Reaction: To a solution of the aldehyde (1 equivalent), ethyl cyanoacetate (1.1 equivalents), and elemental sulfur (1.1 equivalents) in ethanol, add morpholine (0.2 equivalents) as a catalyst. Heat the mixture to reflux for 6 hours. After cooling to room temperature, the product will precipitate. Collect the solid by filtration, wash with cold ethanol, and dry to afford the desired ethyl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate.

In Vitro Anticancer Activity Screening: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Test compounds dissolved in DMSO

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the complete culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Kinase Inhibition Assay

Principle: Various assay formats can be used to measure the inhibition of specific kinases. The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction.

Materials:

• Recombinant kinase of interest (e.g., EGFR, VEGFR2)

• Kinase-specific substrate

• ATP

• ADP-Glo™ Kinase Assay kit (Promega)

• Test compounds dissolved in DMSO

Procedure:

• Kinase Reaction: Set up the kinase reaction in a 96-well plate containing the kinase, its substrate, ATP, and the test compound at various concentrations.

• Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP using a luciferase/luciferin reaction.

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC50 value.

Caption: A typical workflow for SAR studies.

Conclusion and Future Directions

The (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol scaffold represents a promising starting point for the development of novel anticancer agents. By leveraging the known biological activities of related thienopyrazole derivatives and employing a systematic approach to synthesis and biological evaluation, researchers can effectively explore the structure-activity relationships of this compound class. The insights gained from such studies will be invaluable for the rational design of more potent and selective drug candidates. Future work should focus on expanding the diversity of the synthesized library, elucidating the specific kinase targets, and evaluating the in vivo efficacy of the most promising compounds.

References

• CN112279812A - Synthetic method of 1, 3-dimethyl-1H-pyrazole-5-ethyl formate - Google Patents.

• The biological activity of new thieno[2,3-c]pyrazole compounds as anti-oxidants against toxicity of 4-nonylphenol in Clarias gariepinus. Available from: [Link]

• (PDF) Thieno[2,3-c]pyrazoles and Related Heterocycles - ResearchGate. Available from: [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC - NIH. Available from: [Link]

• Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC - NIH. Available from: [Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro - MDPI. Available from: [Link]

• Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles - PMC - NIH. Available from: [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - MDPI. Available from: [Link]

• 2,3]thiepino [4,5-c]pyrazole-3-carboxamide Derivatives as the Potential Epiderm. Available from: [Link]

• Discovery of Pyrano[2,3-c]pyrazole Derivatives as Novel Potential Human Coronavirus Inhibitors: Design, Synthesis, In Silico, In Vitro, and ADME Studies - MDPI. Available from: [Link]

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction - NIH. Available from: [Link]

• Discovery of 4,5-Dihydro-1H-thieno[2′,3′:2,3]thiepino [4,5-c]pyrazole-3-carboxamide Derivatives as the Potential Epidermal Growth Factor Receptors for Tyrosine Kinase Inhibitors - MDPI. Available from: [Link]

• Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3b inhibitors - Semantic Scholar. Available from: [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES - TSI Journals. Available from: [Link]

• 4,5-Dihydro-5-Oxo-Pyrazolo[1,5-a]Thieno[2,3-c]Pyrimidine: A Novel Scaffold Containing Thiophene Ring. Chemical Reactivity and In Silico Studies to Predict the Profile to GABA A Receptor Subtype - MDPI. Available from: [Link]

• A Concise Review on Synthesis, Reactions and Biological Importance of Thienopyrazoles. Available from: [Link]

• Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - PubMed. Available from: [Link]

• Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed. Available from: [Link]

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• 3. mdpi.com [mdpi.com]
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differential effects of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol on various cancer cell lines

In the landscape of oncological research, the quest for novel therapeutics with high efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic compounds being investigated, the thieno[2,3-c]pyrazole scaffold has emerged as a promising pharmacophore due to its demonstrated antitumoral and kinase inhibitory activities.[1][2] This guide provides a comprehensive comparison of the differential effects of thieno[2,3-c]pyrazole derivatives on various cancer cell lines, with a specific focus on the potential of compounds like (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, contextualized by the significant findings related to its close analogue, Tpz-1. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential and mechanism of action of this class of compounds.

Introduction to the Thieno[2,3-c]pyrazole Scaffold: A Privileged Structure in Cancer Therapy

The thieno[2,3-c]pyrazole core is a bicyclic heteroaromatic system that fuses a thiophene ring with a pyrazole ring. This unique structural arrangement confers upon it a distinct electronic and steric profile, making it an attractive scaffold for interaction with various biological targets. While research on the specific compound (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol is still nascent, extensive studies on related derivatives have revealed potent anticancer activities.[1] These compounds have been identified as inhibitors of various kinases, modulators of inflammatory responses, and antagonists of purinergic receptors.[1] The exploration of thieno[2,3-c]pyrazoles as anticancer agents is a burgeoning field, with evidence pointing towards their ability to induce cell death and inhibit proliferative signaling pathways in cancer cells.[1][2][3]

A notable example that underscores the potential of this class is the compound Tpz-1 (N'-(2-methoxybenzylidene)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide) . High-throughput screening of the ChemBridge DIVERset library identified Tpz-1 as a potent and selective cytotoxic agent against a broad panel of human cancer cell lines.[1][2]

Comparative Cytotoxicity Across Various Cancer Cell Lines

The efficacy of an anticancer agent is critically defined by its ability to induce death in cancer cells at low concentrations while sparing normal, healthy cells. Thieno[2,3-c]pyrazole derivatives, particularly Tpz-1, have demonstrated promising differential cytotoxicity.

Table 1: Comparative IC50 Values of Tpz-1 and Other Pyrazole Derivatives Across Different Cancer Cell Lines

Compound/Drug	Cell Line	Cancer Type	IC50 (µM)	Reference
Tpz-1	HL-60	Leukemia	0.19 - 2.99 (over 24-72h)	[1]
CCRF-CEM	Leukemia	0.19 - 2.99 (over 24-72h)	[1]
K-562	Leukemia	0.19 - 2.99 (over 24-72h)	[1]
MOLT-4	Leukemia	0.19 - 2.99 (over 24-72h)	[1]
MCF-7	Breast Cancer	0.19 - 2.99 (over 24-72h)	[1]
MDA-MB-231	Breast Cancer	Not specified	[4]
A549	Non-Small Cell Lung Cancer	Not specified	[5]
NCI-H522	Non-Small Cell Lung Cancer	Not specified	[5]
DU145	Prostate Cancer	Not specified	[6]
HepG2	Liver Cancer	Not specified	[7]
Phthalazine-piperazine-pyrazole conjugate 26	MCF-7	Breast Cancer	0.96	[6]
A549	Non-Small Cell Lung Cancer	1.40	[6]
DU145	Prostate Cancer	2.16	[6]
Thiazole derivative 4c	MCF-7	Breast Cancer	2.57 ± 0.16	[7]
HepG2	Liver Cancer	7.26 ± 0.44	[7]
Staurosporine (Standard)	MCF-7	Breast Cancer	6.77 ± 0.41	[7]
HepG2	Liver Cancer	8.4 ± 0.51	[7]
Cisplatin (Standard)	Various	Various	Cell line dependent	[4]
Gemcitabine (Standard)	Various	Various	Cell line dependent	[4]

Note: The IC50 values for Tpz-1 are presented as a range as the specific values for each of the 17 cell lines tested were not individually detailed in the source material but were consistently within this low micromolar range.

The data clearly indicates that thieno[2,3-c]pyrazole derivatives and other pyrazole-based compounds exhibit potent cytotoxic effects against a diverse range of cancer cell lines, often with greater potency than standard chemotherapeutic agents.[6][7] Significantly, some pyrazole derivatives have shown low cytotoxicity against normal cell lines, such as the human lung fibroblast cells and the normal breast cell line MCF10A, highlighting their potential for cancer-selective activity.[5][6]

Unraveling the Mechanism of Action: A Multi-pronged Attack on Cancer Cells

The anticancer activity of thieno[2,3-c]pyrazole derivatives is not attributable to a single mechanism but rather a coordinated assault on multiple cellular processes critical for cancer cell survival and proliferation.

Induction of Apoptosis and Cell Cycle Arrest

A hallmark of effective anticancer agents is their ability to induce programmed cell death, or apoptosis. Thienopyrazole derivatives have been shown to be potent inducers of apoptosis.[8] Mechanistic studies on Tpz-1 revealed that it interferes with cell cycle progression, leading to an accumulation of cells in the G2/M phase, a critical checkpoint for cell division.[1] This cell cycle arrest is often a prelude to apoptosis.

Figure 1: Induction of Cell Cycle Arrest and Apoptosis.

Disruption of Microtubule Dynamics and Mitotic Spindle Formation

The integrity of the microtubule network is essential for cell division, and its disruption is a clinically validated anticancer strategy. Tpz-1 has been shown to disrupt microtubule organization and interfere with the formation of the mitotic spindle.[1] This action is similar to that of well-known tubulin inhibitors and likely contributes significantly to the observed G2/M arrest and subsequent apoptosis.[9]

Figure 2: Disruption of Microtubule Dynamics.

Modulation of Key Signaling Pathways

Cancer is fundamentally a disease of dysregulated signaling. Thieno[2,3-c]pyrazole derivatives have been shown to modulate the activity of several key kinases involved in cancer cell proliferation and survival.[1]

In vitro studies with Tpz-1 in HL-60 leukemia cells revealed a complex pattern of kinase modulation:[1]

• Reduced Phosphorylation: p38, CREB, Akt, and STAT3. The downregulation of these pro-survival signaling pathways likely contributes to the induction of apoptosis.

• Increased Phosphorylation: Fgr, Hck, and ERK1/2. The hyperphosphorylation of these kinases may seem counterintuitive, but it can also lead to cellular stress and apoptosis depending on the cellular context.

The inhibition of multiple kinases is a desirable attribute for an anticancer drug, as it can overcome the redundancy often present in cancer cell signaling networks. Pyrazole derivatives have been shown to inhibit a range of kinases including EGFR, VEGFR-2, CDK, BTK, and BRAF V600E.[6]

Figure 3: Modulation of Kinase Signaling Pathways.

Experimental Protocols for Evaluation

To facilitate further research and validation of the anticancer effects of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol and related compounds, the following standard experimental protocols are provided.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol) and a vehicle control for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treatment: Treat cells with the test compound at its IC50 and 2x IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the DNA content of cells to determine the distribution of the cell population in different phases of the cell cycle.

Protocol:

• Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in cold 70% ethanol overnight at -20°C.

• Staining: Wash the cells with PBS and resuspend in a solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Analyze the cell cycle distribution (G0/G1, S, G2/M phases) using appropriate software.

Figure 4: Experimental Workflow for Evaluating Anticancer Effects.

Conclusion and Future Directions

The thieno[2,3-c]pyrazole scaffold represents a highly promising framework for the development of novel anticancer agents. The demonstrated potent and selective cytotoxicity of derivatives like Tpz-1 against a wide array of cancer cell lines, coupled with their multi-faceted mechanism of action involving cell cycle arrest, apoptosis induction, microtubule disruption, and kinase modulation, provides a strong rationale for the continued investigation of this compound class.

Future research should focus on the synthesis and screening of a broader library of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol analogues to establish clear structure-activity relationships. In vivo studies in relevant animal models are a critical next step to evaluate the therapeutic efficacy, pharmacokinetics, and safety profile of lead compounds. Furthermore, detailed mechanistic studies, including target identification and validation, will be essential for the rational design of next-generation thieno[2,3-c]pyrazole-based anticancer drugs. The evidence presented in this guide strongly supports the continued exploration of these compounds as a potential new weapon in the arsenal against cancer.

References

• 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation. National Institutes of Health.[Link]

• Synthetic method of 1, 3-dimethyl-1H-pyrazole-5-ethyl formate.

• A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. PubMed.[Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Institutes of Health.[Link]

• High Oncoselective and Potent Apoptotic Action Driven by Novel Thienopyrazole Derivative. ResearchGate.[Link]

• Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). ResearchGate.[Link]

• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI.[Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. MDPI.[Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. National Institutes of Health.[Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. ResearchGate.[Link]

• Thieno[2,3-c]pyrazoles and Related Heterocycles. ResearchGate.[Link]

• Thienopyrimidine derivatives with potential activities as anticancer agents. ResearchGate.[Link]

• 4,5-dihydro-1H-thieno[2',3':2,3]thiepino[4,5-c]pyrazole-3-carboxamide Derivatives as the Potential Epiderm. MDPI.[Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3-Triazole-Mediated Metal-Free Denitrogenative Transformation Reaction. National Institutes of Health.[Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals.[Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria.[Link]

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers.[Link]

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. MDPI.[Link]

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confirming the mechanism of action through genetic or chemical knockout studies

Introduction: The Target Validation Gap

In modern drug discovery, a "validated target" is not simply a protein linked to a disease phenotype; it is a protein whose specific modulation triggers a predicted therapeutic response. A critical failure mode in preclinical development is the Target Validation Gap —the discrepancy between the phenotype observed upon genetic deletion of a gene (CRISPR/RNAi) and the phenotype observed upon pharmacological inhibition of its protein product.

This guide objectively compares the two gold-standard methodologies for bridging this gap: Genetic Knockout (CRISPR-Cas9) and Chemical Knockout (Targeted Protein Degradation/PROTACs) . While traditional small molecule inhibitors merely occupy a binding site, "Chemical Knockout" via degradation physically removes the protein, offering a direct mechanistic parallel to genetic deletion but with distinct kinetic profiles.

Strategic Decision Matrix

Use this logic flow to determine the primary validation modality for your target.

Caption: Decision matrix for selecting the optimal MoA validation strategy based on target essentiality, kinetic requirements, and ligand availability.

Deep Dive: Genetic Knockout (CRISPR-Cas9)

Mechanism of Action

CRISPR-Cas9 functions as a molecular scalpel. A single-guide RNA (sgRNA) directs the Cas9 nuclease to a specific genomic locus, inducing a double-strand break (DSB). The cell repairs this break via Non-Homologous End Joining (NHEJ), which is error-prone and introduces insertion/deletion (indel) mutations. These indels cause frameshifts, leading to premature stop codons and the permanent ablation of the protein product.

Expert Insight: The Risk of Genetic Compensation

Crucial Consideration: Genetic knockout is a permanent, evolutionarily significant event for a cell. Unlike chemical inhibition, CRISPR KO can trigger Genetic Compensation via Transcriptional Adaptation . Cells may upregulate paralogous genes (e.g., knocking out BRD4 may upregulate BRD2) to maintain homeostasis, masking the true phenotype of the target [1]. This is a primary reason why genetic KO phenotypes sometimes differ from acute drug responses.

Protocol: Self-Validating CRISPR Workflow

Objective: Generate a bi-allelic knockout to confirm target dependency.

• Design & Transfection:

  • Design 3 distinct sgRNAs targeting early exons (to ensure functional protein loss).

  • Include a Non-Targeting Control (NTC) sgRNA (scramble) to control for Cas9 toxicity.

  • Transfect Cas9-RNP (Ribonucleoprotein) complexes for lower off-target effects compared to plasmid DNA.

• Clonal Selection (The Bottleneck):

  • Perform limiting dilution to isolate single-cell clones.

  • Expand clones (2-4 weeks).

• Validation (The "Self-Check"):

  • Genomic: PCR amplify the target region and use TIDE/ICE analysis or Sanger sequencing to confirm indels.

  • Proteomic: Western Blot is mandatory. Do not rely solely on sequencing; some frameshifts still produce truncated, functional proteins.

• Phenotypic Assay: Compare NTC vs. KO clones in your relevant assay (viability, cytokine release, etc.).

Deep Dive: Chemical Knockout (PROTACs)

Mechanism of Action

Proteolysis-Targeting Chimeras (PROTACs) are heterobifunctional molecules.[1][2][3][4] One end binds the Protein of Interest (POI), and the other binds an E3 ubiquitin ligase (e.g., VHL or CRBN). A linker connects them.[2] The PROTAC brings the E3 ligase into proximity with the POI, facilitating the transfer of ubiquitin.[2][4] The poly-ubiquitinated POI is then recognized and degraded by the 26S proteasome.[2]

Expert Insight: The "Hook Effect"

Crucial Consideration: Unlike inhibitors, PROTACs display a bell-shaped dose-response curve. At very high concentrations, binary complexes (PROTAC-POI and PROTAC-E3) outcompete the productive ternary complex (POI-PROTAC-E3), reducing degradation efficiency [2]. You must perform a full dose-response to identify the optimal concentration (

).

Protocol: PROTAC Characterization Workflow

Objective: Confirm phenotype is driven by degradation, not just inhibition.

• Dose-Response (DC50 determination):

  • Treat cells with PROTAC (e.g., 0.1 nM to 10 µM) for 16–24 hours.

  • Lyse and analyze via Western Blot or capillary electrophoresis (e.g., Jess/Wes).

  • Calculate

    (concentration for 50% degradation) and (maximum degradation depth).

• Time-Course Analysis:

  • Treat at

    concentration and harvest at 1h, 4h, 8h, 24h.

  • Insight: PROTACs often induce degradation within 1–4 hours, much faster than the turnover required for genetic KO.

• The "Gold Standard" Controls (Self-Validation):

  • Rescue Experiment: Pre-treat with a proteasome inhibitor (e.g., Epoxomicin or MG132). If the phenotype/degradation is blocked, the mechanism is confirmed as proteasome-dependent.

  • Competition Assay: Co-treat with an excess of the parent ligand (inhibitor) or the E3 ligase ligand. This prevents ternary complex formation and should rescue the protein levels.

  • Negative Control Compound: Synthesize a diastereomer (e.g., VHL epimer) that cannot bind the E3 ligase but binds the target. This compound should not induce degradation.

Comparative Analysis: Genetic vs. Chemical[5]

The choice of method dictates the biological question you are answering.

Mechanism Comparison Diagram

Caption: Mechanistic divergence: CRISPR acts upstream at the DNA level (permanent), while PROTACs act downstream at the protein level (reversible).

Performance Data Comparison

The following table synthesizes data from key benchmarking studies (e.g., Naito et al., Bondeson et al.) [3, 4].

Feature	Genetic Knockout (CRISPR)	Chemical Knockout (PROTAC)	Traditional Inhibitor
Target Level	DNA (Gene)	Protein	Protein (Function only)
Kinetics	Slow (Days to Weeks)	Fast (Minutes to Hours)	Instant (Minutes)
Reversibility	Irreversible (Permanent)	Reversible (Washout)	Reversible (Washout)
Scaffolding Functions	Removed (Protein absent)	Removed (Protein degraded)	Retained (Protein present)
Genetic Compensation	High Risk (Paralog upregulation)	Low Risk (Acute depletion)	Low Risk
Selectivity	High (Sequence dependent)	High (Ternary complex cooperativity)	Moderate (Active site conservation)
Catalytic Nature	One-time edit	Event-driven (Sub-stoichiometric)	Occupancy-driven (Stoichiometric)

Case Study: Validating a Kinase Target

Scenario: You are validating Kinase X as a target for cancer therapy.

• Observation: CRISPR KO of Kinase X is lethal to cancer cells.

• Problem: Small molecule inhibitors of Kinase X show no effect.

Investigation using the Comparative Guide:

• Hypothesis 1 (Scaffolding): The kinase function is irrelevant; the protein acts as a structural scaffold.

  • Test: Use a PROTAC.[1][2][5][6][7] If the PROTAC kills the cells (like CRISPR) but the inhibitor doesn't, the target's non-enzymatic (scaffolding) function is essential.

• Hypothesis 2 (Kinetics/Compensation): The cells adapt to the slow loss of Kinase X in CRISPR lines.

  • Test: Perform acute degradation with PROTAC. If rapid loss kills cells, but slow CRISPR loss allows survival (via upregulation of Kinase Y), the target is valid but requires acute dosing.

References

• El-Brolosy, M. A., et al. (2019). Genetic compensation triggered by mutant mRNA degradation. Nature. [Link]

• Pettersson, M., & Crews, C. M. (2019). PROteolysis TArgeting Chimeras (PROTACs) — Past, present and future. Drug Discovery Today: Technologies. [Link]

• Naito, M., et al. (2019). PROTACs: Hybrid molecules for targeted protein degradation. Cancer Science. [Link]

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. [Link]

• Lai, A. C., & Crews, C. M. (2017). Induced protein degradation: an emerging drug discovery paradigm. Nature Reviews Drug Discovery. [Link]

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Unveiling the Transcriptomic Landscape: A Comparative Analysis of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol in Cancer Cells

Introduction: The Therapeutic Potential of Thieno[2,3-c]pyrazoles

The thieno[2,3-c]pyrazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1] Notably, compounds from this class have demonstrated potent anticancer and kinase inhibitory effects, making them attractive candidates for novel therapeutic development.[1][2] One such derivative, Tpz-1, has been shown to induce cell death in various cancer cell lines by interfering with cell cycle progression and disrupting microtubule dynamics.[1][3] Furthermore, other thienopyrazole derivatives have been identified as allosteric modulators of nuclear receptors like RORγt, suggesting potential applications in inflammatory diseases.[4]

This guide presents a comprehensive framework for investigating the cellular impact of a novel thieno[2,3-c]pyrazole derivative, (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol (heretofore referred to as Compound X), through comparative transcriptomics. By employing RNA sequencing (RNA-Seq), we aim to elucidate its mechanism of action at the gene expression level and benchmark its effects against well-characterized reference compounds. This approach will provide a global view of the cellular pathways modulated by Compound X, offering critical insights for its future development as a potential therapeutic agent.

Experimental Design: A Rationale-Driven Approach

A robust experimental design is paramount for generating meaningful and reproducible transcriptomic data.[5] Our strategy is designed to not only identify the genes differentially expressed upon treatment with Compound X but also to contextualize these changes by comparing them to the effects of compounds with known mechanisms of action.

Selection of a Model System: Human Acute Myeloid Leukemia (AML) Cell Line (HL-60)

The HL-60 cell line is a well-established in vitro model for studying acute myeloid leukemia and is known to be sensitive to various cytotoxic agents.[1][3] Given that other thienopyrazole derivatives have shown efficacy against leukemia cell lines, HL-60 represents a clinically relevant and experimentally tractable system to investigate the anticancer potential of Compound X.[1]

Comparative Compounds: Unraveling the Mechanism

To dissect the mechanism of action of Compound X, we will compare its transcriptomic signature to those of two reference compounds:

• Paclitaxel: A classic microtubule-stabilizing agent that induces mitotic arrest and apoptosis. This will allow us to assess if Compound X shares a similar microtubule-disrupting mechanism with other known thienopyrazole derivatives.

• Staurosporine: A broad-spectrum kinase inhibitor known to induce apoptosis. This comparison will help determine if Compound X's effects are mediated through the inhibition of key signaling kinases, a common mechanism for this class of compounds.[2]

Treatment Conditions and Experimental Groups

HL-60 cells will be cultured under standard conditions and treated with Compound X, Paclitaxel, and Staurosporine at their respective IC50 concentrations for 24 hours. A vehicle-treated (DMSO) group will serve as the negative control. Each experimental condition will be performed in biological triplicate to ensure statistical power.

Experimental Group	Treatment	Concentration	Duration	Replicates
1	Vehicle (DMSO)	0.1%	24 hours	3
2	Compound X	IC50	24 hours	3
3	Paclitaxel	IC50	24 hours	3
4	Staurosporine	IC50	24 hours	3

Methodology: From Cell Culture to Data Analysis

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Figure 2: Venn diagram illustrating the overlap of DEGs between treatments.

Pathway Analysis: Uncovering the Mechanism

By comparing the enriched pathways for each treatment, we can infer the primary mechanism of action of Compound X.

• Scenario 1: Significant overlap with Paclitaxel-regulated pathways. If Compound X treatment results in the enrichment of pathways related to mitotic stress and microtubule dynamics, similar to Paclitaxel, it would strongly suggest a microtubule-disrupting mechanism.

• Scenario 2: Significant overlap with Staurosporine-regulated pathways. If Compound X treatment leads to widespread changes in kinase signaling pathways, mirroring the effects of Staurosporine, it would point towards a kinase inhibitory mechanism.

• Scenario 3: Unique pathway enrichment. If Compound X induces a unique set of pathways not significantly affected by either Paclitaxel or Staurosporine, it would indicate a novel mechanism of action.

Conclusion: Paving the Way for Targeted Drug Development

This comparative transcriptomic guide provides a robust and scientifically rigorous framework for elucidating the mechanism of action of (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol. By leveraging the power of RNA-Seq and a well-designed comparative analysis, we can gain unprecedented insights into the cellular response to this novel compound. The data generated from this study will be instrumental in guiding its future development, potentially leading to a new and effective therapeutic agent for the treatment of cancer or other diseases.

References

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Safety & Regulatory Compliance

Personal protective equipment for handling (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

Comprehensive Safety Protocol: Handling (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol

This guide provides essential safety and handling protocols for (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol. As the toxicological properties of this specific compound have not been fully investigated, a cautious approach is mandated.[1] The procedures outlined below are based on established best practices for handling novel, potentially bioactive heterocyclic compounds and information derived from structurally similar pyrazole derivatives.

The thieno[2,3-c]pyrazole scaffold is recognized for its pharmacological activity, with derivatives being explored as potential kinase inhibitors and anticancer agents.[2][3] This potential bioactivity underscores the necessity of stringent safety measures to prevent occupational exposure.

Hazard Identification & Risk Assessment

Given the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from analogous structures. Structurally related pyrazole-based compounds are classified as irritants and may be harmful if swallowed or inhaled.

Table 1: Summary of Potential Hazards Based on Analogous Compounds

Hazard Category	Potential Risk	Rationale & Representative Citations
Acute Toxicity (Oral)	Harmful if swallowed.	Based on (1H-pyrazol-5-yl)methanol and (1,5-Dimethyl-1H-pyrazol-3-yl)methanol.
Skin Irritation	Causes skin irritation. Avoid all skin contact.	Common warning for pyrazole derivatives.
Eye Irritation	Causes serious eye irritation.	A standard hazard for fine chemical powders.[4][5]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust.	A primary concern for handling powdered reagents.[4][5]
Chronic Toxicity	Unknown. Handle as a potentially bioactive/hazardous substance.	The thieno[2,3-c]pyrazole core is found in cytotoxic agents.[2]

Due to these potential hazards, all work with (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol must be conducted within a designated area and with appropriate engineering controls.

Mandatory Personal Protective Equipment (PPE)

The selection of PPE is the final and critical barrier between the researcher and potential chemical exposure. The following PPE is mandatory for all handling procedures.

Core PPE Requirements

• Eye Protection: Chemical splash goggles meeting ANSI Z87.1 or equivalent standards are required at all times.[6][7] When there is a significant risk of splashing, such as during solution transfers outside of a fume hood, a face shield must be worn over the goggles.[7]

• Hand Protection: Double-gloving with powder-free nitrile or neoprene gloves is required.[8] The outer glove should be changed immediately upon contamination or every 30-60 minutes during extended procedures.[9] Check the glove manufacturer's chemical resistance guide for suitability.

• Body Protection: A flame-resistant laboratory coat, fully buttoned, is mandatory.[6] Ensure clothing worn underneath covers all exposed skin on the arms and legs.

• Footwear: Fully enclosed, liquid-resistant shoes must be worn. Open-toed shoes are strictly prohibited.[6]

Task-Specific PPE Workflow

The required level of PPE depends on the specific procedure being performed. The following workflow diagram illustrates the decision-making process for PPE selection.

Caption: PPE selection workflow for handling the target compound.

Operational and Handling Plan

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Engineering Controls

• Ventilation: All manipulations that could generate dust or aerosols, including weighing, reconstitution, and aliquoting, must be performed inside a certified chemical fume hood.[5][10]

• Designated Area: Designate a specific area of the lab for working with this compound. Ensure an eyewash station and safety shower are immediately accessible.[11]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area is clean and uncluttered. Don all required PPE as determined by the workflow in Section 2.2.

• Weighing (Solid Form):

  • Perform this task in a chemical fume hood or a ventilated balance enclosure.

  • Use anti-static weigh boats to prevent dispersal of the fine powder.

  • Carefully close the primary container immediately after removing the required amount.

• Solution Preparation:

  • Add solvent to the solid slowly to avoid splashing.

  • If sonication or heating is required, ensure the vessel is securely capped.

• Post-Handling:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the wipes as hazardous waste.

  • Remove the outer pair of gloves before leaving the fume hood.

  • Remove all other PPE before leaving the laboratory.

  • Wash hands thoroughly with soap and water after any procedure.[1][12]

Emergency Procedures & Disposal

Exposure Response

Immediate and correct action is critical in the event of an exposure.

Caption: First aid decision tree for accidental exposure.

• Skin Contact: Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing.[1][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.[1][13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek immediate medical attention and provide medical personnel with the available safety information for similar compounds.

Spill Response

• Small Spills (Solid): Gently cover the spill with absorbent paper towels to avoid raising dust. Wet the towels with a suitable solvent, then carefully wipe up the material. Place all contaminated materials in a sealed container for disposal.

• Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Scoop the material into a sealed container for disposal.

• Large Spills: Evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Disposal

• All waste materials, including empty containers, contaminated gloves, wipes, and absorbent materials, must be treated as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed container.

• Dispose of the waste through your institution's EHS-approved hazardous waste program. Do not dispose of it in regular trash or down the drain.[1]

Storage

• Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents and strong acids.[5][11]

• Keep the container tightly closed and clearly labeled.[1][5]

• Store in a locked cabinet or area with restricted access.[1][11]

References

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• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06). Available from: [Link]

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• Chemical Safety: Personal Protective Equipment. Available from: [Link]

• Personal protective equipment in your pharmacy. Alberta College of Pharmacy. (2019-10-30). Available from: [Link]

• Personal Protective Equipment in Chemistry. Dartmouth Environmental Health and Safety. Available from: [Link]

• SAFETY DATA SHEET. Available from: [Link]

• Identification of a Unique Cytotoxic Thieno[2,3-c]Pyrazole Derivative with Potent and Selective Anticancer Effects In Vitro. MDPI. (2022-06-18). Available from: [Link]

• WO2005074922A1 - 1H-THIENO[2,3-c]PYRAZOLE DERIVATIVES USEFUL AS KINASE INHIBITORS. Google Patents.

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